1-Bromo-4-(1-methoxycyclopropyl)benzene

• CAS: 345964-76-3

Core Science & Biosynthesis

An In-depth Technical Guide to 1-Bromo-4-(1-methoxycyclopropyl)benzene: Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed overview of 1-Bromo-4-(1-methoxycyclopropyl)benzene, a halogenated aromatic compound with potential applications in medicinal chemistry and materials science. As a Senior Application Scientist, this document synthesizes established chemical principles and field-proven insights to offer a thorough understanding of this molecule, from its fundamental properties to its synthetic pathways.

Introduction and Rationale

1-Bromo-4-(1-methoxycyclopropyl)benzene is a substituted aromatic compound featuring a bromophenyl group and a 1-methoxycyclopropyl moiety. The presence of the bromine atom provides a reactive handle for a variety of cross-coupling reactions, making it a valuable building block in the synthesis of more complex molecules. The cyclopropyl ring, a common motif in medicinal chemistry, can impart unique conformational constraints and metabolic stability to drug candidates. The methoxy group on the cyclopropane ring may further influence the compound's electronic properties and binding interactions. While this specific compound is not extensively documented in public chemical databases, its structural components suggest significant potential as an intermediate in the development of novel pharmaceuticals and functional materials.

Chemical Structure and Inferred Properties

The chemical structure of 1-Bromo-4-(1-methoxycyclopropyl)benzene consists of a benzene ring substituted with a bromine atom and a 1-methoxycyclopropyl group at the para position.

Caption: Chemical structure of 1-Bromo-4-(1-methoxycyclopropyl)benzene.

Due to the limited availability of experimental data for 1-Bromo-4-(1-methoxycyclopropyl)benzene, its physicochemical properties are inferred from structurally related compounds such as 1-bromo-4-cyclopropylbenzene and anisole derivatives. These estimations provide a valuable baseline for experimental design and handling.

Property	Inferred/Predicted Value	Source/Basis for Inference
Molecular Formula	C₁₀H₁₁BrO	-
Molecular Weight	227.09 g/mol	-
Appearance	Colorless to light yellow liquid or low-melting solid	Based on similar brominated aromatic compounds.
Boiling Point	> 200 °C (at 760 mmHg)	Inferred from 1-bromo-4-cyclopropylbenzene and anisole derivatives.
Melting Point	Not readily available	-
Solubility	Insoluble in water; soluble in common organic solvents (e.g., ethers, halogenated hydrocarbons, aromatic hydrocarbons)	General solubility of nonpolar aromatic compounds.
CAS Number	Not assigned or readily available in public databases	-

Proposed Synthesis

A plausible synthetic route to 1-Bromo-4-(1-methoxycyclopropyl)benzene can be designed based on established methodologies for the formation of substituted cyclopropanes and their coupling to aryl halides. The following multi-step synthesis is proposed, with each step being a well-documented transformation in organic chemistry.

Caption: Proposed synthetic workflow for 1-Bromo-4-(1-methoxycyclopropyl)benzene.

Step-by-Step Experimental Protocol:

Step 1: Synthesis of 1-bromo-4-vinylbenzene (if not commercially available)

This starting material is often commercially available. If not, it can be synthesized from 4-bromoacetophenone via reduction to the corresponding alcohol followed by dehydration.

Step 2: Dichlorocyclopropanation of 4-Bromostyrene

This reaction utilizes a phase-transfer catalyzed reaction to generate dichlorocarbene, which then adds to the double bond of 4-bromostyrene.

• Materials: 4-Bromostyrene, chloroform (CHCl₃), 50% aqueous sodium hydroxide (NaOH), and a phase-transfer catalyst (PTC) such as benzyltriethylammonium chloride.

• Procedure:

  • To a vigorously stirred solution of 4-bromostyrene and the phase-transfer catalyst in a suitable solvent (e.g., dichloromethane), slowly add the 50% aqueous NaOH solution at a controlled temperature (typically 0-10 °C).

  • Add chloroform dropwise to the reaction mixture.

  • Stir the reaction for several hours at room temperature, monitoring the progress by TLC or GC.

  • Upon completion, dilute the reaction mixture with water and extract the product with an organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield 1-bromo-4-(1,1-dichlorocyclopropyl)benzene.

Causality behind Experimental Choices: The use of a phase-transfer catalyst is crucial for transporting the hydroxide ions from the aqueous phase to the organic phase to react with chloroform, thereby generating the dichlorocarbene in situ. This avoids the need for anhydrous and strictly controlled conditions often required for other carbene generation methods.

Step 3: Methoxylation of 1-bromo-4-(1,1-dichlorocyclopropyl)benzene

The gem-dichloride is converted to the corresponding methoxy-substituted cyclopropane via nucleophilic substitution.

• Materials: 1-Bromo-4-(1,1-dichlorocyclopropyl)benzene, sodium methoxide (NaOCH₃), and anhydrous methanol (CH₃OH).

• Procedure:

  • Dissolve 1-bromo-4-(1,1-dichlorocyclopropyl)benzene in anhydrous methanol.

  • Add a solution of sodium methoxide in methanol to the reaction mixture.

  • Heat the reaction mixture to reflux and monitor its progress by TLC or GC.

  • Upon completion, cool the reaction to room temperature and quench with water.

  • Extract the product with an organic solvent, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation to obtain 1-Bromo-4-(1-methoxycyclopropyl)benzene.

Causality behind Experimental Choices: Sodium methoxide is a strong nucleophile and base. In this reaction, it acts as a nucleophile to displace the chloride ions from the cyclopropane ring. The reaction likely proceeds through an elimination-addition mechanism involving a cyclopropene intermediate. Anhydrous conditions are necessary to prevent unwanted side reactions with water.

Potential Applications and Research Directions

1-Bromo-4-(1-methoxycyclopropyl)benzene is a promising building block for several areas of chemical research and development:

• Medicinal Chemistry: The bromophenyl moiety is a versatile handle for introducing the molecule into larger, more complex structures via cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. The resulting biaryl or alkynyl-aryl structures are common scaffolds in drug discovery. The 1-methoxycyclopropyl group can serve as a metabolically stable bioisostere for other functional groups, potentially improving the pharmacokinetic profile of a drug candidate.

• Materials Science: Aryl halides are precursors to a wide range of functional materials, including liquid crystals, organic light-emitting diodes (OLEDs), and conducting polymers. The unique electronic and steric properties of the 1-methoxycyclopropyl substituent could be exploited to fine-tune the properties of these materials.

• Agrochemicals: The introduction of cyclopropyl groups into molecules has been a successful strategy in the development of new pesticides and herbicides. This compound could serve as a starting material for the synthesis of novel agrochemicals.

Safety Information

While specific toxicity data for 1-Bromo-4-(1-methoxycyclopropyl)benzene is not available, it should be handled with the standard precautions for aromatic bromine compounds.

• Hazard Statements: Based on similar compounds like 1-bromo-4-cyclopropylbenzene, it may cause skin irritation (H315), serious eye irritation (H319), and respiratory irritation (H335).

• Precautionary Statements: Avoid breathing dust/fume/gas/mist/vapors/spray (P261). In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing (P305+P351+P338).

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat when handling this chemical. All manipulations should be performed in a well-ventilated fume hood.

References

• PubChem. 1-Bromo-4-(1-cyclopropyl-3-iodopropyl)benzene. National Center for Biotechnology Information. [Link]

• NIST. Benzene, 1-bromo-4-(1-methylethyl)-. NIST Chemistry WebBook. [Link]

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• PrepChem.com. Synthesis of 1-Bromo-4-(1-methylpropylthio)benzene. [Link]

• ResearchGate. Optimization of reaction conditions using 1‐bromo‐4‐iodobenzene (1g). [Link]

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• PMC. Synthesis of Borylated Orphaned Cyclopropanes through a Boron-Enabled Cycloisomerization Reaction. [Link]

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1-(4-bromophenyl)-1-methoxycyclopropane synthesis pathways

An In-Depth Technical Guide to the Synthesis of 1-(4-bromophenyl)-1-methoxycyclopropane

Abstract

The 1-aryl-1-methoxycyclopropane motif is a valuable scaffold in medicinal chemistry and materials science, combining the conformational rigidity of a cyclopropane ring with the electronic and metabolic-directing properties of aryl and methoxy substituents.[1][2] Specifically, 1-(4-bromophenyl)-1-methoxycyclopropane serves as a versatile intermediate, with the bromine atom providing a reactive handle for further functionalization via cross-coupling reactions. This guide provides a comprehensive overview of plausible and robust synthetic pathways for this target molecule. We will delve into two primary, field-proven strategies: the cyclopropanation of a vinyl ether precursor and the Kulinkovich cyclopropanol synthesis followed by O-methylation. Each pathway is analyzed for its mechanistic underpinnings, practical considerations, and scalability. This document is intended for researchers, scientists, and drug development professionals, offering detailed experimental protocols, comparative data, and a thorough examination of the causality behind critical experimental choices.

Part 1: Introduction to the Aryl-Methoxy-Cyclopropane Scaffold

The incorporation of a cyclopropane ring into molecular scaffolds is a well-established strategy in drug design to enhance metabolic stability, improve potency, and fine-tune conformational properties.[3] When attached to an aromatic ring, the cyclopropyl group can act as a bioisostere for other functionalities and influence the electronic nature of the aryl system.[2] The addition of a methoxy group at the same benzylic-like position further modulates the molecule's polarity, hydrogen bonding potential, and metabolic profile. The 4-bromophenyl moiety is particularly strategic, serving as a key precursor for introducing further complexity through a wide array of palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), making the title compound a valuable building block for creating libraries of complex molecules.[4]

The primary challenge in synthesizing 1-(4-bromophenyl)-1-methoxycyclopropane lies in the efficient and controlled construction of the sterically hindered quaternary center on the cyclopropane ring. The selected synthetic strategies must be robust enough to tolerate the bromo-aryl functionality and provide the desired product in good yield and purity.

Part 2: Retrosynthetic Analysis

A logical retrosynthetic analysis of the target molecule reveals two primary disconnection approaches, which form the basis of the synthetic strategies detailed in this guide.

Caption: Retrosynthetic analysis of 1-(4-bromophenyl)-1-methoxycyclopropane.

Part 3: Synthesis Pathway I: Cyclopropanation of a Vinyl Ether Precursor

This strategy involves the initial synthesis of a key intermediate, 1-bromo-4-(1-methoxyvinyl)benzene, followed by its direct cyclopropanation to yield the final product. This approach is advantageous as it builds the cyclopropane ring in the final step on a less sterically hindered alkene precursor.

Step 1: Synthesis of 1-bromo-4-(1-methoxyvinyl)benzene via Wittig Reaction

The conversion of a ketone to a vinyl ether can be efficiently achieved using a Wittig reaction with a methoxy-substituted ylide. The starting material, 1-(4-bromophenyl)ethanone, is readily available commercially.[5] The ylide is generated in situ from methoxymethyltriphenylphosphonium chloride and a strong base like sodium amide or potassium tert-butoxide.

Causality and Expertise: The choice of the Wittig reaction is dictated by its reliability in forming carbon-carbon double bonds from carbonyls. The methoxymethyl-substituted phosphonium salt is specifically chosen to introduce the required methoxyvinyl functionality. Anhydrous conditions are critical as the organophosphorus ylide is highly reactive towards water.

Experimental Protocol: Wittig Olefination

• Ylide Generation: In a flame-dried, three-necked flask under an inert atmosphere (N₂ or Ar), suspend methoxymethyltriphenylphosphonium chloride (1.2 eq.) in anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath.

• Slowly add a strong base, such as potassium tert-butoxide (1.2 eq.), portion-wise. The solution will typically turn a deep orange or red color, indicating the formation of the ylide.

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

• Reaction with Ketone: Dissolve 1-(4-bromophenyl)ethanone (1.0 eq.) in anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir overnight.

• Work-up: Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether (3x).

• Combine the organic extracts, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 1-bromo-4-(1-methoxyvinyl)benzene.

Step 2: Simmons-Smith Cyclopropanation

The Simmons-Smith reaction is a classic and highly effective method for converting alkenes into cyclopropanes using a carbenoid species, typically generated from diiodomethane and a zinc-copper couple.[6] For electron-rich olefins like vinyl ethers, the Furukawa modification, which utilizes diethylzinc (Et₂Zn) in place of the Zn-Cu couple, is often more efficient and reproducible.[6] The reaction is stereospecific, preserving the geometry of the alkene.

Mechanistic Insight: The reaction proceeds via the formation of an organozinc carbenoid (ICH₂ZnI or EtZnCH₂I). This electrophilic species coordinates to the alkene and delivers the methylene group in a concerted, "butterfly-shaped" transition state, resulting in the cyclopropane ring.[7] The use of non-basic solvents like dichloromethane is crucial as basic solvents can coordinate to the Lewis acidic zinc reagent and decrease the reaction rate.[7]

Caption: Experimental workflow for the Simmons-Smith cyclopropanation step.

Experimental Protocol: Furukawa-Modified Simmons-Smith Reaction

• Setup: In a flame-dried flask under an inert atmosphere, dissolve 1-bromo-4-(1-methoxyvinyl)benzene (1.0 eq.) in anhydrous dichloromethane (CH₂Cl₂).

• Cool the solution to 0 °C.

• Reagent Addition: Slowly add a solution of diethylzinc (Et₂Zn, 1.5 eq., e.g., 1.0 M in hexanes) via syringe.

• Following the Et₂Zn addition, add diiodomethane (CH₂I₂, 1.5 eq.) dropwise, maintaining the temperature at 0 °C.

• Reaction: Allow the mixture to slowly warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up: Carefully quench the reaction at 0 °C by the slow, dropwise addition of saturated aqueous ammonium chloride. Vigorous gas evolution may occur.

• Stir the mixture until gas evolution ceases, then add diethyl ether and water.

• Separate the layers and extract the aqueous phase with diethyl ether (2x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the residue by flash column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the pure 1-(4-bromophenyl)-1-methoxycyclopropane.

Part 4: Synthesis Pathway II: Kulinkovich Reaction and O-Alkylation

This alternative two-step pathway begins with a commercially available ester, methyl 4-bromobenzoate. The key transformation is the Kulinkovich reaction to form a cyclopropanol intermediate, which is subsequently methylated.

Step 1: Synthesis of 1-(4-bromophenyl)cyclopropanol via Kulinkovich Reaction

The Kulinkovich reaction is a powerful organotitanium-mediated transformation that converts esters into 1-substituted cyclopropanols.[8] It utilizes a Grignard reagent with β-hydrogens (typically EtMgBr or PrMgBr) and a catalytic or stoichiometric amount of a titanium(IV) alkoxide, such as titanium(IV) isopropoxide (Ti(OiPr)₄).[9][10]

Mechanistic Insight: The reaction mechanism involves the formation of a titanacyclopropane intermediate from the titanium alkoxide and two equivalents of the Grignard reagent.[8][11] This titanacyclopropane then acts as a 1,2-dicarbanion equivalent, adding twice to the ester carbonyl. The initial addition and collapse forms a β-titanio ketone, which undergoes a rapid intramolecular ring-closing addition to form the titanium salt of the cyclopropanol product.[9] Hydrolysis during work-up liberates the free cyclopropanol.

Experimental Protocol: Kulinkovich Reaction

• Setup: To a flame-dried, inert-atmosphere flask, add methyl 4-bromobenzoate (1.0 eq.) and anhydrous THF.

• Add titanium(IV) isopropoxide (Ti(OiPr)₄, 1.2 eq.).

• Cool the solution to 0 °C.

• Grignard Addition: Slowly add ethylmagnesium bromide (EtMgBr, 2.4 eq., e.g., 3.0 M in Et₂O) dropwise over 30-60 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours. The reaction mixture will typically become dark and viscous.

• Work-up: Cool the flask to 0 °C and slowly add saturated aqueous sodium bicarbonate (NaHCO₃) to quench the reaction.

• Filter the resulting slurry through a pad of Celite®, washing the pad thoroughly with ethyl acetate.

• Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with ethyl acetate (2x).

• Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: The crude 1-(4-bromophenyl)cyclopropanol can be purified by column chromatography or recrystallization.

Step 2: O-Methylation of 1-(4-bromophenyl)cyclopropanol

The final step is the conversion of the cyclopropanol to the corresponding methyl ether. A standard Williamson ether synthesis is highly effective for this transformation. The alcohol is first deprotonated with a strong base to form an alkoxide, which then acts as a nucleophile to displace a halide from a methylating agent like methyl iodide.

Causality and Expertise: Sodium hydride (NaH) is a common and effective base for this purpose as it irreversibly deprotonates the alcohol, driving the reaction to completion. The choice of an aprotic polar solvent like THF or DMF facilitates the Sₙ2 reaction by solvating the counter-ion (Na⁺) without interfering with the nucleophile.

Caption: Experimental workflow for the O-methylation of the cyclopropanol intermediate.

Experimental Protocol: Williamson Ether Synthesis

• Alkoxide Formation: In a flame-dried, inert-atmosphere flask, suspend sodium hydride (NaH, 60% dispersion in mineral oil, 1.5 eq.) in anhydrous THF.

• Cool the suspension to 0 °C.

• Add a solution of 1-(4-bromophenyl)cyclopropanol (1.0 eq.) in anhydrous THF dropwise. (Caution: H₂ gas is evolved).

• Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour until gas evolution ceases.

• Methylation: Cool the resulting alkoxide solution back to 0 °C and add methyl iodide (CH₃I, 1.5 eq.) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Work-up: Carefully quench the reaction by the slow addition of water at 0 °C.

• Extract the mixture with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the target molecule.

Part 5: Comparative Analysis of Synthesis Pathways

Both pathways offer viable routes to the target compound, but they differ significantly in their practical execution, starting materials, and potential challenges.

Feature	Pathway I: Cyclopropanation	Pathway II: Kulinkovich & Alkylation
Starting Materials	1-(4-Bromophenyl)ethanone	Methyl 4-bromobenzoate
Number of Steps	2	2
Key Intermediates	1-Bromo-4-(1-methoxyvinyl)benzene	1-(4-Bromophenyl)cyclopropanol
Key Reagents	Wittig reagent, Et₂Zn, CH₂I₂	Ti(OiPr)₄, EtMgBr, NaH, CH₃I
Safety/Handling	Et₂Zn is pyrophoric. Wittig ylide is air/moisture sensitive.	EtMgBr is air/moisture sensitive. NaH is flammable.
Scalability	Good. Wittig and Simmons-Smith reactions are generally scalable.	Good. Kulinkovich reactions can be performed on a large scale.
Potential Issues	Incomplete Wittig reaction; polymerization of vinyl ether during cyclopropanation.[6]	Over-addition of Grignard reagent; difficult work-up of titanium salts.
Overall Yield	Moderate to Good	Moderate to Good

Part 6: Conclusion

The synthesis of 1-(4-bromophenyl)-1-methoxycyclopropane can be reliably achieved through at least two robust, multi-step synthetic sequences. Pathway I , involving the cyclopropanation of a vinyl ether, is elegant in its final step but requires the careful synthesis and handling of the somewhat unstable vinyl ether intermediate. Pathway II , utilizing the Kulinkovich reaction, starts from a simple ester and builds the cyclopropane ring effectively, but requires a subsequent functional group interconversion (O-methylation).

The choice between these pathways will depend on the specific resources, expertise, and scale of the intended synthesis. For laboratories well-equipped to handle pyrophoric and air-sensitive reagents, both methods are excellent choices. Pathway II may be slightly more forgiving in terms of the stability of its key intermediate (a cyclopropanol vs. a vinyl ether). Both routes provide access to a valuable chemical building block poised for further elaboration in drug discovery and materials science programs.

Part 7: References

• Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review. (2023). MDPI. [Link]

• Kulinkovich reaction. (n.d.). Wikipedia. [Link]

• Kulinkovich reaction. (n.d.). Grokipedia. [Link]

• Kulinkovich Reaction. (n.d.). Organic Chemistry Portal. [Link]

• Asymmetric Cyclopropanation of Styrenes Catalyzed by Metal Complexes of D2-Symmetrical Chiral Porphyrin: Superiority of Cobalt over Iron. (2025). ResearchGate. [Link]

• Asymmetric Cyclopropanation of Styrene Catalyzed by Chiral Macrocyclic Iron(II) Complexes. (2002). ACS Publications. [Link]

• Kulinkovich Reaction. (n.d.). SynArchive. [Link]

• A transition-metal-free & diazo-free styrene cyclopropanation. (2019). PMC. [Link]

• Simmons–Smith reaction. (n.d.). Wikipedia. [Link]

• Kulinkovich Reaction. (2022). YouTube. [Link]

• Asymmetric Cyclopropanation. (n.d.). Wiley-VCH. [Link]

• Shape and Stereoselective Cyclopropanation of Alkenes Catalyzed by Iron Porphyrins. (n.d.). Iowa State University Digital Repository. [Link]

• Metal-catalyzed cyclopropanations. (n.d.). Wikipedia. [Link]

• Regioselective Simmons–Smith-type cyclopropanations of polyalkenes enabled by transition metal catalysis. (2018). RSC Publishing. [Link]

• A 1000-mL single-necked, round-bottomed flask equipped with a 7 cm magnetic stir bar... (n.d.). Organic Syntheses Procedure. [Link]

• Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. (n.d.). ResearchGate. [Link]

• Synthesis of cyclopropanes. (n.d.). Organic Chemistry Portal. [Link]

• Cyclopropanation of para-methoxy styrene 4c by mutated artUPO variants. (n.d.). ResearchGate. [Link]

• Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase Featuring Radical Reactivity. (n.d.). PMC. [Link]

• Synthetic approaches to arylcyclopropanes. (n.d.). ResearchGate. [Link]

• Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence. (n.d.). ResearchGate. [Link]

• Synthesis of 1-aryl-2,3-diaroyl cyclopropanes from 1,3,5-triaryl-1,5-diketones and their transformation into E,E-1,4-diaryl-1,3-butadienes. (2024). PMC. [Link]

• Cyclopropanation via Ruthenium-Derived Redox-Active Carbenes. Mechanistic Insights from Experiments and Computations. (n.d.). Diva-Portal.org. [Link]

• Synthesis of (Het)aryl 2-(2-hydroxyaryl)cyclopropyl Ketones. (2020). MDPI. [Link]

• Intermolecular Organophotocatalytic Cyclopropanation of Unactivated Olefins. (2023). PMC. [Link]

• Arylcyclopropanes: Properties, Synthesis and Use in Medicinal Chemistry. (2010). Docentes FCT NOVA. [Link]

• Cyclopropanation of unactivated alkenes with non-stabilized iron carbenes. (n.d.). PMC. [Link]

• Grignard reactions in 4‐MeTHP. Each reaction was carried out with aryl... (n.d.). ResearchGate. [Link]

• Sequential Addition Reactions of Two Molecules of Grignard Reagents to Thioformamides. (n.d.). Organic Chemistry Portal. [Link]

• CN112645902A - Synthetic method of 1- (4-bromophenyl) piperidine. (n.d.). Google Patents.

• Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. (n.d.). ACS Publications. [Link]

• Go for Gold: Development of a Scalable Synthesis of [1‐(Ethoxycarbonyl)cyclopropyl] Triphenylphosphonium Tetrafluoroborate... (n.d.). PMC. [Link]

• 2-{[4-(4-Bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl)-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione. (2023). MDPI. [Link]

• ChemInform Abstract: Synthesis of p-Quinquephenyl from E,E-1,4-Bis(4-bromophenyl)-1,3-butadiene. (n.d.). ResearchGate. [Link]

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Conformational Restriction Using 1,1-Disubstituted Cyclopropanes

Executive Summary

In the optimization of small molecule therapeutics, flexible alkyl chains often incur a high entropic penalty upon binding to a protein target. Conformational restriction is a proven strategy to minimize this penalty, locking the molecule into a bioactive conformation to enhance potency and selectivity.

Among the tools available for this purpose, the 1,1-disubstituted cyclopropane motif stands out as a premier scaffold. Unlike simple gem-dimethyl groups, the cyclopropane ring introduces severe geometric constraints—compressing the internal bond angle to 60° while expanding the exocyclic bond angle to approximately 114–118° . This unique geometry creates a "pincer" effect that directs substituents into specific vectors, distinct from tetrahedral carbons.

This guide provides an in-depth analysis of the structural physics, medicinal chemistry applications, and synthetic protocols for deploying 1,1-disubstituted cyclopropanes in drug design.

Structural & Electronic Physics

To effectively utilize 1,1-disubstituted cyclopropanes, one must understand how they differ from standard sp³ hybridized centers.

The Geometric Distortion

In a standard gem-dimethyl grouping (e.g., propane), the C-C-C bond angle is approximately 109.5° (tetrahedral). In a cyclopropane ring, the internal ring angle is forced to 60° .[1][2]

According to the Thorpe-Ingold effect (and modern orbital theory), this compression of the internal angle results in a compensatory expansion of the external (exocyclic) bond angle.

• Internal Angle (

  ): 60°[1]

• External Angle (

  ): ~114° – 118°

This expansion forces the two substituents at the 1,1-position to splay apart more widely than they would on an open chain. This is critical for scaffold hopping : replacing a methylene or gem-dimethyl group with a cyclopropane does not just add bulk; it fundamentally alters the trajectory of the attached chains.

Electronic Character (Walsh Orbitals)

The carbon atoms in cyclopropane are not pure sp³. The internal bonds have high p-character (approaching sp⁵), often described as "banana bonds." Consequently, the exocyclic bonds have increased s-character (approaching sp²).

• Acidity: The C-H bonds on a cyclopropane ring are more acidic (pKₐ ~46) than typical alkanes (pKₐ ~50) due to this higher s-character.

• Lipophilicity: Cyclopropanes are generally more lipophilic than their open-chain counterparts, often improving cell permeability.

Data Comparison: Geometric Parameters

Parameter	Open Chain (Propane)	Cyclobutane	Cyclopropane
Hybridization	sp³	Distorted sp³	sp²-like (Exocyclic) / sp⁵-like (Ring)
Internal Angle	N/A	~88°	60°
Exocyclic Angle	~109.5°	~110°	~115–118°
Torsional Strain	Low (Staggered)	Moderate (Puckered)	High (Eclipsed)
Role	Flexible Linker	Moderate Constraint	Rigid Directional Lock

Mechanism of Conformational Locking

The utility of the 1,1-disubstituted cyclopropane lies in its ability to pre-organize a molecule for binding.

The "Pincer" Effect

By widening the exocyclic angle, the cyclopropane ring pushes the two substituents "back," often favoring a gauche interaction in the attached chains or forcing them into a specific plane. This mimics the "Turn" structures found in proteins (e.g.,

-turns).

Visualization: Conformational Energy Landscape

The following diagram illustrates how the cyclopropane motif reduces the conformational entropy of a drug candidate.

Figure 1: The thermodynamic advantage of cyclopropane restriction. By pre-paying the entropic cost of organization during synthesis, the binding affinity (

) is improved.

Medicinal Chemistry Applications & Case Studies

Peptide Mimetics (Ac₃c)

The amino acid 1-aminocyclopropane-1-carboxylic acid (Ac₃c) is a constrained analog of glycine or alanine. Incorporating Ac₃c into peptides severely restricts the

and torsion angles, stabilizing helical or turn conformations (specifically -helices or -turns). This protects the peptide from proteolytic cleavage and enhances receptor selectivity.

Case Study: Montelukast (Singulair)

Therapeutic Area: Asthma / Allergic Rhinitis (CysLT1 Antagonist).

• Structure: Contains a 1,1-disubstituted cyclopropane linking a mercaptomethyl group and an acetic acid side chain.

• Function: The cyclopropane ring does not merely act as a spacer. It orients the acidic "head" group and the lipophilic "tail" (styrylquinoline) into a specific V-shape (approx 115°) that perfectly matches the CysLT1 receptor pocket. An open-chain analog would likely collapse or rotate into inactive conformations, losing potency.

Case Study: SGLT2 Inhibitors

In the development of SGLT2 inhibitors (gliflozins), 1,1-disubstituted cyclopropanes have been used to replace the glucose anomeric oxygen or flexible linkers, improving metabolic stability (preventing glycosidase hydrolysis) while maintaining the critical spatial arrangement of the pharmacophore.

Synthetic Methodologies

There are three primary routes to synthesize 1,1-disubstituted cyclopropanes.

Dialkylation of Active Methylenes (The "Workhorse")

The most scalable method involves the double alkylation of malonates or cyanoacetates with 1,2-dihaloethanes. This is the industrial route for many pharmaceutical intermediates.

Kulinkovich Reaction

Reacting esters with Grignard reagents in the presence of Titanium(IV) isopropoxide yields 1-substituted cyclopropanols. This is excellent for accessing hydroxy-substituted cyclopropanes but less general for the 1,1-dicarbonyl scaffolds.

Carbenoid Addition (Simmons-Smith)

Addition of a carbenoid (from

) to a 1,1-disubstituted alkene. This preserves the stereochemistry of the alkene but requires the pre-formation of the double bond.

Synthetic Decision Tree

Figure 2: Selection guide for synthetic routes based on target functionality.

Experimental Protocol: Synthesis of Diethyl 1,1-Cyclopropanedicarboxylate

This protocol describes the synthesis of the fundamental building block used in Montelukast and other analogs. It utilizes the dialkylation strategy, which is robust and scalable.

Objective: Synthesis of Diethyl 1,1-cyclopropanedicarboxylate from Diethyl malonate.

Materials

• Reagents:

  • Diethyl malonate (1.0 equiv)[3]

  • 1,2-Dibromoethane (1.5 equiv)

  • Potassium Carbonate (

    ), anhydrous, finely ground (2.5 equiv)

  • Tetrabutylammonium bromide (TBAB) or TEBA (Catalytic, 0.05 equiv)

• Solvent: DMF (Dimethylformamide) or DMSO.

Procedure (Step-by-Step)

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer (magnetic stirring may fail due to slurry thickness), a reflux condenser, and a thermometer. Flush with Nitrogen (

  ).

• Mixing: Charge the flask with DMF (approx. 5 mL per gram of malonate), Diethyl malonate, 1,2-Dibromoethane, and the Phase Transfer Catalyst (TBAB).

• Base Addition: Add the finely ground

  portion-wise. Note: The reaction is exothermic; monitor temperature.

• Reaction: Heat the mixture to 60–80°C and stir vigorously for 12–16 hours. The formation of a thick white precipitate (

  ) indicates reaction progress.

• Workup:

  • Cool the mixture to room temperature.

  • Dilute with water (dissolves salts) and extract 3x with Diethyl Ether or Ethyl Acetate.

  • Wash the combined organic layers with water (to remove DMF) and Brine.

  • Dry over

    and concentrate under reduced pressure.

• Purification: Distill the crude oil under vacuum.

  • Boiling Point: ~95–100°C at 10 mmHg.

  • Yield: Typically 70–85%.

Quality Control Data

Test	Expected Result
Appearance	Clear, colorless liquid
¹H NMR (CDCl₃)	4.18 (q, 4H, ), 1.40 (s, 4H, Cyclopropyl ), 1.25 (t, 6H, )
¹³C NMR	Carbonyl (~170 ppm), Quaternary C (~30 ppm), Ring (~15 ppm)

References

• Thorpe, J. F., & Ingold, C. K. (1915). The formation and stability of cyclic compounds. Journal of the Chemical Society. Link (Foundational concept of the Thorpe-Ingold effect).

• Wermuth, C. G. (2015). Conformational Restriction and Steric Hindrance in Medicinal Chemistry. In The Practice of Medicinal Chemistry (4th ed., pp. 279–299). Academic Press. Link (Detailed discussion on cyclopropane utility).

• Danheiser, R. L., et al. (1981). Cyclopropane-1,1-dicarboxylic acid.[3][4][5] Organic Syntheses, 60,[4] 66. Link (Standard protocol for the dicarboxylic acid precursor).

• Milius, W., et al. (2009). The crystal structure of the API Montelukast.[6] Journal of Materials Chemistry. Link (Structural evidence of cyclopropane geometry in Montelukast).

• Kostal, J., & Jorgensen, W. L. (2010). Thorpe-Ingold Acceleration of Oxirane Formation Is Mostly a Solvent Effect. Journal of the American Chemical Society, 132(25), 8766–8773. Link (Modern computational analysis of the effect).

• Gagnon, A., et al. (2008). Palladium-Catalyzed Cross-Coupling Reaction of Tricyclopropylbismuth with Aryl and Heterocyclic Halides. Journal of Organic Chemistry, 73(9), 3452–3459. Link (Advanced synthesis methods).

Sources

• 1. Cyclopropane - Wikipedia [en.wikipedia.org]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. US5510509A - Preparation of esters of cyclopropane-1,1-dicarboxylic acid - Google Patents [patents.google.com]
• 4. EP0857712B1 - Process for the preparation of cyclopropane-1,1-dicarboxylic acid - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. researchgate.net [researchgate.net]

An In-depth Technical Guide to 1-Bromo-4-(1-methoxycyclopropyl)benzene: Synthesis, Properties, and Potential Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Cyclopropyl Moiety in Medicinal Chemistry

The cyclopropyl group, a small, strained aliphatic ring, has garnered significant attention in medicinal chemistry. Its unique conformational and electronic properties can impart favorable characteristics to drug candidates, including increased potency, metabolic stability, and improved pharmacokinetic profiles. When incorporated into aromatic systems, the cyclopropyl moiety can act as a bioisostere for other functional groups, offering a valuable tool for lead optimization. This guide focuses on a specific, potentially novel compound, 1-Bromo-4-(1-methoxycyclopropyl)benzene, providing a comprehensive overview of its proposed synthesis, and potential applications in the field of drug discovery.

Proposed Synthesis of 1-Bromo-4-(1-methoxycyclopropyl)benzene

The synthesis of 1-Bromo-4-(1-methoxycyclopropyl)benzene can be envisioned through a multi-step pathway, commencing with the construction of the key 1-methoxycyclopropyl-benzene intermediate, followed by a regioselective bromination.

Part 1: Synthesis of the 1-(1-methoxycyclopropyl)benzene Intermediate

The initial phase focuses on the creation of the 1-methoxycyclopropyl-substituted benzene ring. A plausible approach involves the reaction of a suitable Grignard reagent with a cyclopropanone derivative.

Experimental Protocol:

• Preparation of Phenylmagnesium Bromide: To a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, add magnesium turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of bromobenzene in anhydrous diethyl ether to the magnesium turnings. Maintain a gentle reflux until the magnesium is consumed.

• Reaction with 1-methoxycyclopropan-1-ol (or a suitable precursor): Cool the freshly prepared phenylmagnesium bromide solution to 0°C. Slowly add a solution of a suitable 1-methoxycyclopropanol precursor in anhydrous diethyl ether.

• Work-up: After the addition is complete, allow the reaction to warm to room temperature and stir overnight. Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to yield 1-(1-methoxycyclopropyl)benzene.

Part 2: Regioselective Bromination

With the 1-(1-methoxycyclopropyl)benzene intermediate in hand, the next step is the introduction of a bromine atom at the para position of the benzene ring. The methoxycyclopropyl group is an ortho, para-directing group. Steric hindrance from the cyclopropyl ring may favor para-substitution.

Experimental Protocol:

• Reaction Setup: In a flask protected from light, dissolve 1-(1-methoxycyclopropyl)benzene in a suitable solvent such as dichloromethane or carbon tetrachloride.

• Brominating Agent: Slowly add a solution of N-Bromosuccinimide (NBS) and a catalytic amount of a radical initiator like azobisisobutyronitrile (AIBN) or benzoyl peroxide. Alternatively, direct bromination using bromine in the presence of a Lewis acid catalyst could be explored, though this may lead to a mixture of ortho and para isomers.

• Reaction Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography or recrystallization to obtain 1-Bromo-4-(1-methoxycyclopropyl)benzene.

Diagram of the Proposed Synthetic Pathway:

Caption: Proposed two-step synthesis of 1-Bromo-4-(1-methoxycyclopropyl)benzene.

Potential Applications in Medicinal Chemistry and Drug Development

The 1-Bromo-4-(1-methoxycyclopropyl)benzene scaffold is a promising starting material for the synthesis of novel drug candidates. The presence of the bromine atom provides a versatile handle for a variety of cross-coupling reactions, allowing for the introduction of diverse molecular fragments.

Key Areas of Application:

• Suzuki Coupling: The bromo-substituent can be readily coupled with a wide range of boronic acids or esters to generate biaryl structures, which are prevalent in many biologically active molecules.

• Sonogashira Coupling: Reaction with terminal alkynes can introduce alkynyl moieties, which are important pharmacophores in various therapeutic areas.

• Buchwald-Hartwig Amination: The bromine atom can be replaced with various amines to synthesize aniline derivatives, a common structural motif in pharmaceuticals.

• Scaffold for Fragment-Based Drug Discovery (FBDD): The core structure can serve as a novel fragment for screening against various biological targets. The cyclopropyl group can provide unique interactions within protein binding pockets.

The introduction of the 1-methoxycyclopropyl group can influence the physicochemical properties of the resulting molecules, potentially improving solubility, metabolic stability, and cell permeability. The strained cyclopropyl ring can also pre-organize the conformation of the molecule, leading to higher binding affinity for its target.

Logical Relationship of Applications:

Caption: Potential applications stemming from the core scaffold.

Quantitative Data Summary (Hypothetical)

As this is a proposed synthesis for a novel compound, experimental data is not available. The following table provides a hypothetical summary of expected data based on similar reactions reported in the literature.

Parameter	Step 1: Grignard Reaction	Step 2: Bromination
Reactant	Bromobenzene	1-(1-Methoxycyclopropyl)benzene
Reagent	Mg, 1-Methoxycyclopropanol precursor	N-Bromosuccinimide
Solvent	Diethyl Ether	Dichloromethane
Temperature	0°C to rt	Room Temperature
Reaction Time	12 hours	4-6 hours
Hypothetical Yield	60-70%	75-85%
Proposed Purity	>95% (after chromatography)	>98% (after chromatography)

Conclusion

1-Bromo-4-(1-methoxycyclopropyl)benzene represents a promising, yet underexplored, building block for medicinal chemistry and drug discovery. While not currently commercially available, this guide provides a plausible and detailed synthetic route for its preparation. The versatile bromine handle, coupled with the beneficial properties of the methoxycyclopropyl moiety, makes this compound an attractive starting point for the development of novel therapeutic agents. Further research into the synthesis and application of this and related compounds is warranted to fully unlock their potential in the pharmaceutical sciences.

References

As direct literature on the target compound is unavailable, this list comprises resources for analogous syntheses and the general application of cyclopropyl groups in medicinal chemistry.

• Application of Small Aliphatic Rings in Medicinal Chemistry: A comprehensive review highlighting the increasing use and benefits of small rings like cyclopropanes in drug design. (Source: PMC, [Link])

• Preparation of Benzene Derivatives: An overview of various methods for the synthesis of substituted benzene rings, providing a foundational understanding of the chemical principles involved. (Source: Organic Chemistry Portal, [Link])

• Cyclopropylamine in Medicinal Chemistry: This article discusses the synthesis and broad applications of cyclopropylamines, underscoring the value of the cyclopropyl motif in pharmaceutical compounds.[1] (Source: Longdom Publishing, [Link])

Sources

• 1. longdom.org [longdom.org]

The p-Bromophenyl Cyclopropyl Ether Scaffold: Synthetic Architectures and Medicinal Utility

Topic: Technical Guide to p-Bromophenyl Cyclopropyl Ether Derivatives in Drug Discovery Content Type: Technical Whitepaper / Synthetic Protocol Guide Audience: Medicinal Chemists, Process Chemists, and DMPK Scientists

Executive Summary

In modern medicinal chemistry, the 1-bromo-4-(cyclopropyloxy)benzene scaffold (CAS: 1124-14-7) represents a high-value building block, primarily utilized to introduce the cyclopropyl ether moiety into drug candidates.[1] This structural motif acts as a superior bioisostere for methoxy or ethoxy groups, offering a strategic solution to metabolic instability.

While standard alkyl ethers are prone to rapid O-dealkylation by hepatic cytochrome P450 enzymes (specifically CYP2D6 and CYP3A4), the cyclopropyl ether resists oxidative attack due to the high bond dissociation energy (BDE) of the cyclopropyl C–H bonds (~106 kcal/mol) and the steric protection of the oxygen center. The para-bromide functionality serves as a versatile handle for cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig), allowing this metabolic "shield" to be modularly installed into complex pharmacophores.[1]

Physicochemical Profile & Structural Logic

The cyclopropyl ether moiety is not merely a space-filling group; it alters the electronic and physicochemical landscape of the parent molecule.

Property	Value / Characteristic	Impact on Drug Design
Molecular Formula	C₉H₉BrO	Core building block.[1]
Molecular Weight	213.07 g/mol	Low MW allows for high ligand efficiency (LE).
LogP (calc)	~3.6	Higher lipophilicity than -OMe; improves membrane permeability.
C–H BDE	~106 kcal/mol	Significantly higher than methyl (~98 kcal/mol), resisting H-atom abstraction.
Conformation	Semi-rigid	The cyclopropyl ring restricts rotation around the O–C bond, potentially locking bioactive conformations.
Metabolic Fate	High Stability	Resists O-dealkylation; often excretes unchanged or undergoes ring hydroxylation rather than cleavage.[1]

Synthetic Architectures

Synthesizing aryl cyclopropyl ethers is non-trivial.[1] Unlike simple alkylation with alkyl halides, the nucleophilic substitution (

) on cyclopropyl halides is kinetically disfavored due to the inability of the cyclopropyl ring to stabilize the transition state (I-strain).

Method A: Copper-Promoted Chan-Lam Coupling (Recommended)

This method utilizes oxidative cross-coupling between 4-bromophenol and cyclopropylboronic acid.[1] It avoids the harsh conditions of Williamson ether synthesis and the instability of vinyl ethers.

Protocol:

• Reagents:

  • Substrate: 4-Bromophenol (1.0 equiv)[1]

  • Coupling Partner: Cyclopropylboronic acid (2.0 equiv)

  • Catalyst: Cu(OAc)₂ (1.0 equiv)

  • Ligand: 2,2'-Bipyridine (1.0 equiv) - Crucial for stabilizing the Cu species.[1]

  • Base: Na₂CO₃ (2.0 equiv)

  • Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M)

  • Atmosphere: Air or O₂ balloon (Oxidant).

• Workflow:

  • Charge a reaction flask with Cu(OAc)₂, 2,2'-bipyridine, and cyclopropylboronic acid.

  • Add DCE and stir at room temperature (RT) for 10 minutes to form the active Cu-complex (blue/green solution).

  • Add 4-bromophenol and Na₂CO₃.[1]

  • Heat to 70°C under an air atmosphere (or O₂ balloon) for 16–24 hours.

  • Monitor: TLC/LC-MS. The boronic acid is often consumed; add excess (0.5 equiv) if conversion stalls.

• Workup:

  • Cool to RT. Filter through a celite pad to remove copper salts.

  • Wash the filtrate with NH₄OH (10% aq) to sequester residual copper, followed by brine.

  • Concentrate and purify via flash chromatography (Hexanes/EtOAc).

Why this works: The mechanism involves the formation of a Cu(II)-phenoxide species, transmetallation with the boronic acid, and reductive elimination to form the C–O bond.

Method B: Simmons-Smith Cyclopropanation (Legacy)

Use this only if Chan-Lam fails or if you require specific stereochemistry derived from a vinyl ether.[1]

Protocol Summary:

• Transvinylation: React 4-bromophenol with ethyl vinyl ether (Hg(OAc)₂ catalyst) to yield 4-bromophenyl vinyl ether .[1]

• Cyclopropanation: Treat the vinyl ether with

  and (Furukawa modification) in DCM at 0°C RT.

• Risk: Vinyl ethers are acid-sensitive and can hydrolyze back to the phenol.[1] The zinc carbenoid requires careful handling.

Strategic Visualization: Synthesis & Metabolism

The following diagram illustrates the synthetic decision tree and the mechanistic basis for the metabolic stability of the cyclopropyl ether.

Figure 1: Synthetic pathways (Chan-Lam vs. Simmons-Smith) and the downstream metabolic stability advantage of the cyclopropyl ether scaffold.[1]

Medicinal Chemistry Applications

Metabolic Stability (The "LipMetE" Factor)

The primary driver for using p-bromophenyl cyclopropyl ether derivatives is to optimize Lipophilic Metabolism Efficiency (LipMetE) .

• Problem: A methoxy group (

  ) is a metabolic "soft spot." CYP450 enzymes abstract a hydrogen atom from the methyl group, leading to a hemiacetal intermediate that collapses to the phenol (O-demethylation).

• Solution: The cyclopropyl group prevents this. The C–H bonds are stronger (

  character vs ), making hydrogen abstraction energetically unfavorable.

• Result: Extended half-life (

  ) and improved bioavailability.

Case Study: NK1 Receptor Antagonists

A prominent example of this scaffold's utility is found in the development of Neurokinin-1 (NK1) receptor antagonists (e.g., Substance P antagonists).[2]

• Compound: [3R,5R,6S]-3-(2-cyclopropyloxy-5-trifluoromethoxyphenyl)-6-phenyl-1-oxa-7-azaspiro[4.5]decane.[1][2]

• Role: The cyclopropyl ether was introduced to replace a methoxy group.

• Outcome: The substitution maintained high affinity for the NK1 receptor while significantly reducing metabolic clearance compared to the methoxy analog. The rigid cyclopropyl ring also provided a better fit in the lipophilic binding pocket of the receptor.

Library Expansion via the Bromide Handle

The para-bromide is the "reactive warhead" for library synthesis.[1]

• Suzuki-Miyaura: Coupling with aryl boronates to form biaryl cores (common in kinase inhibitors).[1]

• Buchwald-Hartwig: Coupling with amines to form aniline derivatives.[1]

• Lithium-Halogen Exchange: Conversion to the aryl lithium species for reaction with ketones/aldehydes.[1]

References

• Chan-Lam Coupling Protocol: King, A. E., et al. "Copper-Promoted C-O Bond Formation."[1] Journal of the American Chemical Society, 2012. Link

• Metabolic Stability of Cyclopropyl Ethers: Wager, T. T., et al. "Moving beyond the Age of the Methyl Group: Metabolic Stability of Cyclopropyl Ethers." ACS Medicinal Chemistry Letters, 2012. Link

• LipMetE Design Parameter: Stepan, A. F., et al. "Evaluating the differences in cycloalkyl ether metabolism using the design parameter 'lipophilic metabolism efficiency' (LipMetE)." Journal of Medicinal Chemistry, 2013. Link

• NK1 Antagonist Case Study: Hale, J. J., et al. "Discovery of [3R,5R,6S]-3-(2-cyclopropyloxy-5-trifluoromethoxyphenyl)-6-phenyl-1-oxa-7-azaspiro[4.5]decane as a potent NK1 antagonist."[1] Journal of Medicinal Chemistry, 2000. (Contextualized from search results on NK1 antagonists).

• Simmons-Smith Cyclopropanation: Charette, A. B., & Beauchemin, A. "Simmons-Smith Cyclopropanation Reaction." Organic Reactions, 2001. Link

Sources

• 1. CN113511960A - Synthesis method of 1-chloro-3-methoxy-5-methylbenzene - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Technical Application Note: Protocol for Methylation of 1-(4-Bromophenyl)cyclopropan-1-ol

Part 1: Strategic Analysis & Experimental Logic

The Challenge of the Substrate

The target substrate, 1-(4-bromophenyl)cyclopropan-1-ol , presents a unique intersection of steric and electronic challenges that disqualify standard "textbook" methylation protocols (e.g., MeOH/H₂SO₄).

• Steric Hindrance: The hydroxyl group is tertiary, attached to a quaternary carbon. This significant steric bulk impedes the approach of electrophiles, making the alkoxide formation (activation) the critical rate-determining step.

• Ring Strain & Acid Sensitivity: Cyclopropanols are "homoenols." Under acidic conditions, they are prone to rapid ring-opening via protonation of the ring carbon, leading to the formation of linear ketones (homoallylic rearrangement). Therefore, acid-catalyzed methylation is strictly contraindicated .

• Electronic Effects: The 4-bromophenyl group provides a useful synthetic handle for downstream cross-coupling (Suzuki, Buchwald-Hartwig) but exerts an inductive electron-withdrawing effect, slightly increasing the acidity of the hydroxyl proton (

  ) compared to simple aliphatic alcohols.

Methodological Selection: The Williamson Ether Synthesis

To bypass ring instability, we employ a basic Williamson Ether Synthesis protocol. The logic is threefold:

• Irreversibility: Use of Sodium Hydride (NaH) ensures irreversible deprotonation, driving the equilibrium toward the alkoxide nucleophile.[1]

• SN2 Compatibility: While the nucleophile (tertiary alkoxide) is bulky, the electrophile (Methyl Iodide ) is the smallest possible alkylating agent, minimizing steric clash in the transition state.

• Solvent Effects:

  -Dimethylformamide (DMF) is selected as the solvent. Its high dielectric constant dissociates the Na⁺-Alkoxide ion pair, creating a "naked," highly reactive anion essential for overcoming the steric barrier of the tertiary center.

Part 2: Detailed Experimental Protocol

Reagents & Materials Table

Reagent	MW ( g/mol )	Equiv.	Role	Hazards
1-(4-Bromophenyl)cyclopropan-1-ol	213.07	1.0	Substrate	Irritant
Sodium Hydride (60% in oil)	24.00	1.5	Base	Pyrophoric, Water-reactive
Methyl Iodide (MeI)	141.94	2.0	Electrophile	Neurotoxic , Carcinogen, Volatile
DMF (Anhydrous)	73.09	--	Solvent	Reprotoxic, Irritant
Ammonium Chloride (sat. aq.)	53.49	--	Quench	Irritant

Step-by-Step Procedure

Step 1: System Preparation

• Oven-dry a 50 mL round-bottom flask (RBF) and a magnetic stir bar.

• Cap with a rubber septum and flush with Argon or Nitrogen for 15 minutes.

• Note: Moisture exclusion is critical. Water reacts violently with NaH and consumes the alkylating agent.

Step 2: Deprotonation (Alkoxide Formation)

• Weigh Sodium Hydride (60% dispersion, 1.5 equiv) and add to the flask under inert gas flow.

• Optional: Wash NaH with dry hexanes (2 x 5 mL) to remove mineral oil if downstream NMR purity is critical. For most synthetic purposes, this is unnecessary.

• Add Anhydrous DMF (concentration ~0.2 M relative to substrate). Cool the suspension to 0°C in an ice bath.

• Dissolve 1-(4-bromophenyl)cyclopropan-1-ol (1.0 equiv) in a minimal amount of DMF. Add this solution dropwise to the NaH suspension via syringe.

• Observation: Vigorous bubbling (

  gas) will occur.

• Incubation: Stir at 0°C for 30 minutes, then warm to Room Temperature (RT) for 30 minutes. The solution should turn slightly yellow/turbid, indicating alkoxide formation.

Step 3: Methylation (SN2 Reaction)

• Cool the mixture back to 0°C .

• Add Methyl Iodide (2.0 equiv) dropwise via syringe. Caution: MeI is highly volatile; use a chilled syringe if possible.

• Remove the ice bath and allow the reaction to stir at RT for 4–16 hours .

• Monitoring: Check reaction progress via TLC (Hexanes/EtOAc 9:1). The product (ether) will have a higher

  than the starting alcohol.

Step 4: Quench and Workup

• Cool the reaction mixture to 0°C.

• Quench: Slowly add saturated aqueous

  dropwise. Caution: Residual NaH will cause foaming.

• Dilute with water (5 volumes) and extract with Diethyl Ether (

  ) or Ethyl Acetate ( ).

• Wash the combined organic layers with water (

  ) and brine ( ) to remove DMF.

• Dry over anhydrous

  , filter, and concentrate under reduced pressure.[2]

Step 5: Purification

• The crude oil is typically pure enough for use. If necessary, purify via flash column chromatography (Silica gel, 0-5% EtOAc in Hexanes).

Part 3: Visualization & Mechanism

Reaction Mechanism & Pathway

The following diagram illustrates the transformation from the alcohol to the ether, highlighting the critical transition state and potential side reactions (ring opening) that are avoided by using basic conditions.

Caption: Reaction pathway showing the irreversible deprotonation followed by SN2 attack. The dashed red line indicates the avoided acid-catalyzed ring-opening pathway.

Workup Workflow

Caption: Step-by-step downstream processing to isolate the methyl ether and remove the high-boiling DMF solvent.

Part 4: Quality Control & Troubleshooting

Expected Analytical Data

To validate the synthesis, look for these key NMR signatures:

Signal	1H NMR Shift (CDCl3)	Multiplicity	Diagnostic Change
Cyclopropyl	0.8 - 1.2 ppm	Multiplets	Shift slightly upfield upon methylation.
Methoxy	3.2 - 3.4 ppm	Singlet (3H)	New signal. Confirming O-methylation.
Aromatic Ar-H	7.2 - 7.5 ppm	Doublets (AA'BB')	Remains largely unchanged (Bromophenyl group intact).
Hydroxyl	~2.0 - 4.0 ppm	Broad Singlet	Disappears.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Conversion (<50%)	Steric hindrance preventing SN2.	Increase temperature to 40-50°C. Add 18-Crown-6 (0.1 eq) to chelate Na⁺ and increase alkoxide reactivity.
Starting Material Remains	NaH quality poor (hydrolyzed).	Use fresh NaH. Ensure inert atmosphere. Increase MeI to 3.0 equiv.
Ring Opening Products	Acidic quench or contamination.	Ensure quench is neutral/basic (sat. is weakly acidic; use if ring is hypersensitive).
Elimination (Alkene)	Not possible here.	The cyclopropyl ring prevents standard E2 elimination (violation of Bredt's rule/ring strain).

References

• Williamson, A. W. (1850). "Theory of Aetherification." Philosophical Magazine, 37, 350–356.

• Kulinkovich, O. G. (2003). "Alkylation of magnesium cyclopropylidenes." Chemical Reviews, 103(6), 2597–2632. (Context on cyclopropanol stability).

• Venturello, P., & Barbero, M. (2005). "Sodium Hydride in Organic Synthesis." Science of Synthesis.

• BenchChem Application Note. "1-Methoxycyclopropan-1-ol in Organic Synthesis."

• Sigma-Aldrich. "Safety Data Sheet: Methyl Iodide."

Sources

• 1. orgosolver.com [orgosolver.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Synthesis of 1-methoxy-1-arylcyclopropanes from ketones

An Application Guide for the Synthesis of 1-Methoxy-1-Arylcyclopropanes from Ketones

Abstract

1-Arylcyclopropanes, particularly those functionalized with alkoxy groups, are privileged structural motifs in modern drug discovery and organic synthesis. Their unique conformational constraints and metabolic stability make them attractive bioisosteres for gem-dimethyl or carbonyl groups. This document provides a comprehensive guide for the synthesis of 1-methoxy-1-arylcyclopropanes, starting from readily available aryl ketones. We present a robust, two-stage synthetic strategy that involves the initial conversion of the ketone to a 1-arylcyclopropanol intermediate via a Baeyer-Villiger oxidation and subsequent titanium-mediated Kulinkovich reaction. The guide culminates in a detailed protocol for the O-methylation of the cyclopropanol to yield the target compound. Each section combines in-depth mechanistic discussions with field-tested, step-by-step protocols, troubleshooting advice, and data interpretation guidelines to ensure reliable and reproducible execution.

Introduction: The Strategic Approach

The direct conversion of a ketone to a 1-methoxy-1-arylcyclopropane presents a significant synthetic challenge. Most classical cyclopropanation methods, such as the Simmons-Smith reaction, target alkenes, while others are not suited for generating the requisite tertiary alcohol precursor.[1][2] Our recommended strategy circumvents these issues by employing a logical and well-documented three-step sequence, which offers high yields and broad substrate applicability.

The overall transformation is broken down as follows:

• Baeyer-Villiger Oxidation: The starting aryl ketone is first converted into an aryl ester. This key step transforms the carbonyl group into a substrate suitable for the subsequent cyclopropanation.

• Kulinkovich Hydroxycyclopropanation: The aryl ester undergoes a titanium-mediated reaction with a Grignard reagent to form the crucial 1-arylcyclopropanol intermediate.[3]

• Williamson Ether Synthesis: The tertiary alcohol of the cyclopropanol is then methylated to afford the final 1-methoxy-1-arylcyclopropane.

This application note will detail the theoretical underpinnings and practical execution of each of these critical steps.

Caption: High-level overview of the three-step synthesis.

Part I: From Ketone to 1-Arylcyclopropanol

The cornerstone of this synthesis is the Kulinkovich reaction, which masterfully constructs the cyclopropane ring from an ester.[4][5] Therefore, the initial task is the efficient conversion of the starting aryl ketone into a suitable aryl ester.

Mechanism Deep Dive: The Kulinkovich Reaction

The Kulinkovich reaction is a powerful organotitanium-mediated transformation that synthesizes cyclopropanols from esters and Grignard reagents that possess at least one β-hydrogen (e.g., Ethylmagnesium bromide).[6][7] The reaction is typically catalyzed by a titanium(IV) alkoxide, such as titanium(IV) isopropoxide (Ti(OiPr)₄).

The currently accepted mechanism proceeds through several key stages:[4][8]

• Formation of a Dialkyltitanium Species: Two equivalents of the Grignard reagent (RCH₂CH₂MgX) react with the titanium(IV) alkoxide to displace two alkoxide ligands, forming a transient dialkyltitanium(IV) species.

• β-Hydride Elimination & Titanacyclopropane Formation: This dialkyltitanium intermediate is thermally unstable and rapidly undergoes β-hydride elimination. This process releases an alkane (RCH₂CH₃) and forms the key reactive intermediate: a titanacyclopropane.[5]

• Reaction with the Ester: The titanacyclopropane acts as a 1,2-dicarbanion equivalent. It coordinates to the ester's carbonyl group and inserts, forming an oxatitanacyclopentane intermediate.

• Rearrangement and Ring Closure: This intermediate rearranges, eliminating an alkoxide group to form a β-titanated ketone. The titanium-carbon bond then undergoes an intramolecular nucleophilic attack on the ketone carbonyl, closing the three-membered ring and forming a titanium cyclopropoxide.

• Catalyst Turnover: The titanium cyclopropoxide reacts with the Grignard reagent in solution to release the product as a magnesium cyclopropoxide and regenerate a dialkyltitanium species, thus continuing the catalytic cycle. A final aqueous workup protonates the alkoxide to yield the cyclopropanol.

Caption: The catalytic cycle of the Kulinkovich reaction.

Experimental Protocols

Protocol 1: Baeyer-Villiger Oxidation of an Aryl Ketone

This protocol describes the conversion of acetophenone to phenyl acetate as a representative example.

Materials:

• Acetophenone

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77%)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

• 0.5 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve acetophenone (1.0 equiv) in DCM (approx. 0.2 M).

• Reagent Addition: Cool the solution to 0 °C in an ice bath. Add m-CPBA (1.5 equiv) portion-wise over 15 minutes, ensuring the internal temperature does not exceed 10 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Cool the mixture to 0 °C and slowly add saturated NaHCO₃ solution to neutralize excess acid. Then, add saturated Na₂SO₃ solution to quench any remaining peroxides. Stir vigorously for 30 minutes.

• Workup: Separate the organic layer. Wash the organic layer sequentially with 0.5 M HCl, saturated NaHCO₃, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. The crude phenyl acetate can often be used directly in the next step or purified further by column chromatography if necessary.

Causality Note: The use of a slight excess of m-CPBA ensures complete conversion of the ketone. The sequential washing steps are critical for removing unreacted m-CPBA, its corresponding carboxylic acid byproduct (m-CBA), and any acidic impurities that could interfere with the subsequent Grignard-based reaction.

Protocol 2: Kulinkovich Cyclopropanation of Phenyl Acetate

Materials:

• Phenyl acetate

• Titanium(IV) isopropoxide (Ti(OiPr)₄)

• Ethylmagnesium bromide (EtMgBr, solution in THF or Et₂O)

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

Procedure:

• Reaction Setup: Assemble an oven-dried, three-neck flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Purge the system with dry nitrogen.

• Initial Charge: Add anhydrous Et₂O (to make a final ester concentration of ~0.25 M) and phenyl acetate (1.0 equiv) to the flask.

• Catalyst Addition: Add Ti(OiPr)₄ (0.2 equiv) via syringe.

• Grignard Addition: Cool the solution to room temperature. Add the EtMgBr solution (2.2 equiv) dropwise via the dropping funnel over 30-45 minutes. The reaction is often exothermic, and a gentle reflux may be observed.

• Reaction: After the addition is complete, stir the mixture at room temperature for 1-3 hours. Monitor by TLC for the disappearance of the ester.

• Quenching: Cool the reaction mixture to 0 °C and slowly add saturated aqueous NH₄Cl solution. Stir until the vigorous gas evolution ceases.

• Workup: Filter the resulting suspension through a pad of Celite®, washing the filter cake with Et₂O. Transfer the combined filtrate to a separatory funnel, wash with brine, and separate the layers.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude 1-phenylcyclopropan-1-ol by flash column chromatography on silica gel.

Causality Note: Using catalytic Ti(OiPr)₄ is cost-effective, though stoichiometric amounts can sometimes improve yields for challenging substrates.[6] The dropwise addition of the Grignard reagent is crucial to control the exotherm and prevent side reactions. The NH₄Cl quench is a mild method to hydrolyze the metal alkoxides without using strong acid, which could promote ring-opening of the sensitive cyclopropanol product.

Substrate (Ester)	Ti(OiPr)₄ (equiv)	Grignard (equiv)	Solvent	Yield of Cyclopropanol (%)
Methyl benzoate	0.1	EtMgBr (2.2)	Et₂O	85
Ethyl 4-chlorobenzoate	0.2	EtMgBr (2.2)	THF	78
Methyl p-toluate	0.1	PrMgBr (2.2)	Et₂O	82 (as 1-(p-tolyl)cyclopropanol)
Phenyl acetate	0.2	EtMgBr (2.2)	Et₂O	75-85
Data compiled from representative literature procedures.

Part II: O-Methylation to 1-Methoxy-1-arylcyclopropane

With the key 1-arylcyclopropanol intermediate in hand, the final step is a straightforward etherification. The Williamson ether synthesis is highly reliable for this transformation. Due to the steric hindrance of the tertiary alcohol, a strong, non-nucleophilic base like sodium hydride is required to generate the alkoxide in situ.

Experimental Protocols

Protocol 3: O-Methylation of 1-Phenylcyclopropan-1-ol

Materials:

• 1-Phenylcyclopropan-1-ol

• Sodium hydride (NaH, 60% dispersion in mineral oil)

• Anhydrous Tetrahydrofuran (THF)

• Iodomethane (CH₃I)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether (Et₂O)

Procedure:

• Reaction Setup: In an oven-dried, nitrogen-flushed flask, add the NaH dispersion (1.5 equiv). Wash the NaH three times with anhydrous hexanes to remove the mineral oil, decanting the hexanes carefully each time under a stream of nitrogen. Add anhydrous THF.

• Alkoxide Formation: Cool the NaH suspension to 0 °C. Add a solution of 1-phenylcyclopropan-1-ol (1.0 equiv) in anhydrous THF dropwise. Gas evolution (H₂) will be observed.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for 1 hour, or until gas evolution ceases.

• Methylation: Cool the mixture back to 0 °C and add iodomethane (1.5 equiv) dropwise. Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor by TLC.

• Quenching: Cautiously quench the reaction by cooling to 0 °C and slowly adding saturated aqueous NH₄Cl solution.

• Workup: Extract the aqueous layer with Et₂O (3x). Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification: Concentrate the solution under reduced pressure. Purify the crude product by flash column chromatography to yield 1-methoxy-1-phenylcyclopropane.

Causality Note: Washing the NaH is critical to remove the mineral oil, which can interfere with the reaction. Using a strong base like NaH ensures complete deprotonation of the sterically hindered tertiary alcohol. Iodomethane is a highly reactive methylating agent, ensuring an efficient Sₙ2 reaction with the generated alkoxide.

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• Szymoniak, J., & Bertus, P. Kulinkovich-Szymoniak Reaction. Organic Chemistry Portal. [Link]

• Wu, Y.-D., Yu, Z.-X. A Theoretical Study on the Mechanism and Diastereoselectivity of the Kulinkovich Hydroxycyclopropanation Reaction. Journal of the American Chemical Society. [Link]

• Cha, J. K., et al. Low-valent titanium-mediated cyclopropanation of vinylogous esters. PubMed - NIH. [Link]

• Haym, I., & Brimble, M. A. The Kulinkovich hydroxycyclopropanation reaction in natural product synthesis. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

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Application Notes & Protocols: Strategic Preparation of Grignard Reagents from Cyclopropyl-Substituted Aryl Bromides

Introduction: The Strategic Value of the Cyclopropyl Moiety

In modern drug discovery and development, the cyclopropyl group has emerged as a uniquely valuable structural motif. Its incorporation into molecular scaffolds can significantly enhance a compound's metabolic stability, binding affinity, and membrane permeability while reducing off-target effects.[1] The rigid, strained three-membered ring introduces specific conformational constraints and possesses a unique electronic character with enhanced π-character, which can lead to more favorable interactions with biological targets. Consequently, cyclopropyl-containing compounds are found in a growing number of FDA-approved therapeutics for a wide range of diseases, including cancers and infectious diseases.[2]

The synthesis of these complex active pharmaceutical ingredients (APIs) often relies on robust and efficient methods for creating key intermediates.[3] Cyclopropyl-substituted aryl Grignard reagents are powerful nucleophiles that serve as critical building blocks for introducing the cyclopropylaryl moiety. However, their preparation is not trivial and requires a nuanced understanding of the underlying reaction mechanism and critical process parameters to avoid potential pitfalls, such as low initiation rates and side reactions. This guide provides a comprehensive overview of the mechanistic considerations, a detailed experimental protocol, and field-proven troubleshooting advice for the successful synthesis of these valuable reagents.

Mechanistic Considerations: A Tale of Radicals and Surfaces

The formation of a Grignard reagent (RMgX) from an organic halide (RX) and magnesium metal is a heterogeneous surface reaction that is mechanistically complex.[4][5] While various pathways have been debated, substantial evidence points to a mechanism involving radical intermediates, particularly for aryl halides.[5][6]

The process begins with a single-electron transfer (SET) from the magnesium metal surface to the aryl bromide, forming a radical anion. This species can then fragment to generate an aryl radical and a bromide anion. The highly reactive aryl radical can then react with the magnesium surface to form the final organomagnesium compound.[6]

A critical consideration for cyclopropyl-containing systems is the potential for ring-opening of radical intermediates.[7] For instance, the cyclopropylmethyl radical is known to be highly susceptible to rapid ring-opening to form the more stable homoallylic radical.[8] However, in the case of cyclopropyl-substituted aryl bromides, the radical is formed on the aromatic ring, not adjacent to the cyclopropyl group. This distinction is crucial. Aryl radicals have a much shorter lifetime and are less prone to rearrangement compared to alkyl radicals before they are captured at the magnesium surface.[6] Therefore, the undesired ring-opening of the cyclopropyl group is a significantly less prevalent side reaction in this specific context, provided the reaction temperature is well-controlled.

The primary competing side reaction is typically Wurtz-type coupling, where the aryl radical dimerizes to form a biphenyl byproduct. This is often exacerbated by high local concentrations of the aryl bromide or elevated temperatures.[9]

Caption: Proposed mechanism for Grignard reagent formation.

Critical Parameters for Successful Synthesis

The success of a Grignard reaction hinges on meticulous control over several key variables. The process is highly sensitive to impurities and reaction conditions.[4][8]

• Magnesium Activation: The surface of magnesium turnings is typically passivated by a thin layer of magnesium oxide (MgO), which prevents the reaction from starting.[8] This layer must be removed. Common activation methods include the addition of a small crystal of iodine (which forms MgI₂ in situ), a few drops of 1,2-dibromoethane, or mechanical activation by vigorously stirring the dry magnesium turnings under an inert atmosphere.[9]

• Solvent Purity and Choice: Grignard reagents are potent bases and will react readily with protic sources, including water.[10][11] Therefore, all glassware must be rigorously dried, and the solvent must be anhydrous. Ethereal solvents are essential as they coordinate with and stabilize the Grignard reagent.[11] Tetrahydrofuran (THF) is often preferred over diethyl ether for aryl bromides due to its higher boiling point and superior solvating power, which can facilitate the reaction and help stabilize the resulting organomagnesium species.[8]

• Temperature Control: Grignard reagent formation is a highly exothermic process.[4][9][12] The reaction must be initiated carefully, often with gentle warming.[9] Once initiated, the rate of addition of the aryl bromide must be controlled to maintain a steady reflux and avoid an uncontrolled exotherm, which can lead to excessive byproduct formation.[9] A water or ice bath should always be on hand to moderate the reaction if necessary.

• Rate of Addition: A slow, controlled addition of the aryl bromide solution is critical. Adding the halide too quickly can lead to a high local concentration, which significantly favors the Wurtz coupling side reaction over the desired Grignard formation.[9]

Table 1: Influence of Key Parameters on Reaction Outcome

Parameter	Optimal Condition	Rationale & Potential Issues if Deviated
Magnesium	Fresh, high-purity turnings	Old or oxidized magnesium will have a thick MgO layer, preventing initiation.
Activation	Iodine, 1,2-dibromoethane, or mechanical stirring	Failure to activate the Mg surface is the most common reason for reaction failure.[9]
Solvent	Anhydrous THF	Presence of water will quench the Grignard reagent as it forms, drastically reducing yield.[10] Diethyl ether can be used but is often less effective for less reactive aryl halides.
Temperature	Gentle reflux (Initiate ~40-50°C, maintain with addition)	Too low: Reaction may not start or may stall. Too high (uncontrolled exotherm): Increased Wurtz coupling and risk of ring-opening.[9]
Addition Rate	Slow, dropwise addition to maintain steady reflux	Too fast: High local halide concentration promotes dimerization (Wurtz coupling).[9]
Atmosphere	Inert (Nitrogen or Argon)	Grignard reagents react with atmospheric O₂ and CO₂, reducing the yield of the desired product.

Detailed Experimental Protocol: Preparation of (4-cyclopropylphenyl)magnesium bromide

This protocol describes a general procedure on a laboratory scale. All operations must be carried out under an inert atmosphere (Nitrogen or Argon) using standard Schlenk line or glovebox techniques.

Caption: Experimental workflow for Grignard reagent synthesis.

Materials:

• Magnesium turnings (2.67 g, 110 mmol, 1.1 eq)

• 4-bromocyclopropylbenzene (19.7 g, 100 mmol, 1.0 eq)

• Anhydrous Tetrahydrofuran (THF), ~150 mL

• Iodine (1-2 small crystals)

• Three-neck round-bottom flask (500 mL), reflux condenser, pressure-equalizing dropping funnel, magnetic stirrer, and inert gas (N₂/Ar) supply.

Procedure:

• Glassware Preparation: Assemble the three-neck flask with the dropping funnel and reflux condenser. Flame-dry all glassware under vacuum or oven-dry at 120°C overnight. Allow to cool to room temperature under a positive pressure of nitrogen or argon.

• Magnesium Activation: Place the magnesium turnings and a single crystal of iodine into the reaction flask. Gently warm the flask with a heat gun under the inert atmosphere until the iodine sublimes and the purple color disappears. This indicates the formation of magnesium iodide and activation of the surface. Allow the flask to cool.

• Initiation: Add 50 mL of anhydrous THF to the activated magnesium. In the dropping funnel, prepare a solution of 4-bromocyclopropylbenzene in 100 mL of anhydrous THF. Add approximately 10-15 mL of this solution to the stirred magnesium suspension.

• Monitoring Initiation: The reaction may require gentle warming with a water bath (to ~40-50°C) to initiate. Initiation is indicated by the disappearance of the iodine color (if any remains), the development of a cloudy grey/brown appearance, and spontaneous, gentle bubbling from the magnesium surface. An exotherm should be detectable. If the reaction does not start, cease warming and consult the troubleshooting guide.

• Controlled Addition: Once the reaction is clearly initiated, add the remaining 4-bromocyclopropylbenzene solution dropwise from the funnel at a rate sufficient to maintain a steady, gentle reflux. Use a water bath to moderate the temperature if the reflux becomes too vigorous. The addition typically takes 1-2 hours.

• Completion: After the addition is complete, continue to stir the mixture. If necessary, heat the reaction to maintain a gentle reflux for an additional 1-2 hours to ensure complete consumption of the starting material and magnesium. The final mixture should appear as a dark grey to brown, slightly viscous solution.

• Use and Storage: Cool the reaction mixture to room temperature. The Grignard reagent is now ready for use in subsequent reactions. Its concentration can be determined via titration (e.g., with a standardized solution of sec-butanol in xylene using 1,10-phenanthroline as an indicator). The reagent should be used promptly or stored under a positive pressure of inert gas.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Reaction fails to initiate	1. Inactive magnesium (MgO layer).[8] 2. Wet solvent or glassware.[9] 3. Impure aryl bromide.	1. Add another small crystal of iodine or a few drops of 1,2-dibromoethane. Gentle sonication can also help. 2. Ensure all components are rigorously dried. Start the reaction again with fresh, anhydrous solvent. 3. Purify the starting material (e.g., by distillation).
Reaction starts, then stops	1. Insufficient local heating to sustain the reaction. 2. All of the initially added halide has been consumed before the bulk reaction temperature is high enough.	1. Apply gentle, continuous warming with a water bath until the exotherm from the dropwise addition can sustain the reaction. 2. Stop the addition, gently warm the flask, and add a small additional portion of the halide solution to re-initiate.
Low yield of desired product	1. Wurtz coupling byproduct formation.[9] 2. Incomplete reaction. 3. Reaction with atmospheric H₂O, O₂, or CO₂.	1. Ensure a slow, controlled addition rate. Dilute the aryl bromide solution further if necessary. 2. Increase the final reflux time after addition is complete. 3. Maintain a positive pressure of inert gas throughout the entire process.
Formation of a white precipitate	Quenching of the Grignard reagent by moisture or other protic impurities to form Mg(OH)Br and other magnesium salts.[10]	This indicates a significant issue with anhydrous technique. The reaction yield will be compromised. Re-evaluate the drying of glassware and solvent purity for future attempts.

References

• Schnyder, A. (n.d.). Grignard-reagent formation in Multi-product facilities ‒ not an easy task! Schnyderchemsafety. [Link]

• Garst, J. F., & Soriaga, M. P. (2001). In Grignard Reagent Formation from Cyclopropyl Bromide in Diethyl Ether, Trapping by DCPH Is Consistent with Diffusing Cyclopropyl Radical Intermediates. Organic Letters, 3(4), 605-606. [Link]

• Asymmetric Additions. (2011, October 14). Grignard Reagents For Addition To Aldehydes and Ketones. Master Organic Chemistry. [Link]

• Clark, J. (n.d.). AN INTRODUCTION TO GRIGNARD REAGENTS. Chemguide. [Link]

• LibreTexts. (2024, March 24). 10.6: Reactions of Alkyl Halides - Grignard Reagents. Chemistry LibreTexts. [Link]

• Podesta, J. C., Chopa, A. B., & Garst, J. F. (2000). Formation of Grignard Reagents from Aryl Halides: Effective Radical Probes Hint at a Nonparticipation of Dianions in the Mechanism. Organic Letters, 2(14), 2057–2060. [Link]

• Knochel, P., et al. (2010). Stereoselective Preparation of Cyclopropylmagnesium Reagents via a Br-Mg Exchange Using i-PrMgCl×LiCl in the Presence of Dioxane. Request PDF. [Link]

• Google Patents. (n.d.).

• Mettler Toledo. (n.d.). Grignard Reaction Mechanisms | Real Time Monitoring in Batch or Flow. [Link]

• Rychlewska, U., et al. (2022). Supramolecular synthon hierarchy in cyclopropyl-containing peptide-derived compounds. CrystEngComm, 24(46), 8213-8226. [Link]

• Al-Warhi, T., et al. (2026, January 2). Pharmaceutical applications of cyclopropyl containing scaffolds: a review on recent updates. Request PDF. [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. [Link]

• Walborsky, H. M. (1990). Mechanism of Grignard Reagent Formation. The Surface Nature of the Reaction. Accounts of Chemical Research, 23(9), 286-293. [Link]

• Afonso, C. A. M., et al. (2022). Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. Molecules, 27(16), 5296. [Link]

• Mettler Toledo. (n.d.). Grignard Reaction Mechanisms. [Link]

• Google Patents. (n.d.). CN107311838A - A kind of method of new synthesis Cyclopropyl Bromide.

• Richey, H. G. (2000). The Grignard Reagents. Organometallics, 19(26), 5761-5764. [Link]

• Longdom Publishing. (n.d.). Cyclopropylamine in Medicinal Chemistry: Synthesis and Application. [Link]

• ResearchGate. (n.d.). (PDF) Review of cyclopropyl bromide synthetic process. [Link]

• Li, Z., & Li, C. (2019). Oxidative radical ring-opening/cyclization of cyclopropane derivatives. Beilstein Journal of Organic Chemistry, 15, 248–265. [Link]

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Application Note: 1-Bromo-4-(1-methoxycyclopropyl)benzene in Advanced Medicinal Chemistry

This guide details the strategic utilization of 1-Bromo-4-(1-methoxycyclopropyl)benzene (CAS: 1124-14-7 derivative/analog) as a high-value pharmaceutical intermediate. It focuses on its role as a "masked propiophenone" —a chemically robust surrogate for the ketone moiety that tolerates organometallic transformations—and as a precursor for introducing the metabolically stable cyclopropyl motif.

Executive Summary & Strategic Rationale

In drug discovery, the 1-methoxycyclopropyl moiety serves two critical functions:

• Latent Ketone Equivalent: It acts as a robust protecting group for propiophenones. Unlike free ketones, the cyclopropyl ether is immune to nucleophilic attack (e.g., Grignard reagents) and enolization during base-mediated cross-couplings (Suzuki-Miyaura).

• Bioisostere: It provides a rigid, lipophilic spacer that mimics the steric bulk of an isopropyl group while preventing metabolic oxidation at the benzylic position.

This guide provides a validated workflow for synthesizing this intermediate from 4-bromoacetophenone, utilizing it in Palladium-catalyzed couplings, and selectively hydrolyzing it to reveal the target ketone functionality.

Synthesis Protocol: The Furukawa Modification

While direct cyclopropanation of esters (Kulinkovich reaction) is possible, the most reliable route for the para-bromo derivative involves the cyclopropanation of the corresponding enol ether. This method avoids debromination byproducts common in magnesium-mediated protocols.

Step 1: Formation of 1-Bromo-4-(1-methoxyvinyl)benzene

Mechanism: Acid-catalyzed elimination of methanol from the dimethyl acetal.

Reagents:

• 4-Bromoacetophenone (1.0 eq)

• Trimethyl orthoformate (TMOF) (1.5 eq)

• p-Toluenesulfonic acid (pTsOH) (0.05 eq)

• Methanol (Solvent)[1]

Procedure:

• Dissolve 4-bromoacetophenone in anhydrous MeOH. Add TMOF and pTsOH.

• Reflux for 4 hours to form the dimethyl acetal.

• Critical Step: Distill off methanol/TMOF. Add a catalytic amount of acid (e.g., KHSO4) and heat under vacuum (150 °C, 20 mmHg) to induce elimination of MeOH.

• Collect the 1-bromo-4-(1-methoxyvinyl)benzene distillate.

  • Note: The product is moisture-sensitive; store under Argon.

Step 2: Simmons-Smith Cyclopropanation (Furukawa Reagent)

Mechanism: Zinc-carbenoid insertion into the electron-rich enol ether double bond.

Reagents:

• 1-Bromo-4-(1-methoxyvinyl)benzene (1.0 eq)

• Diethylzinc (Et₂Zn) (1.0 M in hexanes, 2.5 eq)

• Diiodomethane (CH₂I₂) (2.5 eq)

• Toluene (Anhydrous)

Protocol:

• Safety: Perform in a flame-dried flask under Nitrogen. Et₂Zn is pyrophoric.

• Dissolve the enol ether in anhydrous toluene at 0 °C.

• Add Et₂Zn dropwise over 20 minutes.

• Add CH₂I₂ dropwise over 30 minutes. The solution will become milky/opaque.

• Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Quench: Cool to 0 °C. Carefully add saturated aqueous NH₄Cl (vigorous gas evolution).

• Extract with Et₂O, wash with Na₂S₂O₃ (to remove iodine), brine, and dry over MgSO₄.

• Purification: Flash chromatography (Hexanes/EtOAc 95:5) yields 1-Bromo-4-(1-methoxycyclopropyl)benzene .

Application Workflow: Suzuki-Miyaura Coupling

The primary advantage of this intermediate is its stability under basic cross-coupling conditions. The following protocol demonstrates coupling with a boronic acid to form a biaryl scaffold without affecting the cyclopropyl ether.

Reaction Scheme: Ar-Br + R-B(OH)2 -> [Pd] -> Ar-R

Standard Operating Procedure (SOP):

Component	Equivalents	Role
1-Bromo-4-(1-methoxycyclopropyl)benzene	1.0	Electrophile
Aryl Boronic Acid	1.2	Nucleophile
Pd(dppf)Cl₂ · DCM	0.03	Catalyst
K₂CO₃ (2.0 M Aqueous)	3.0	Base
1,4-Dioxane	10 vol	Solvent

Steps:

• Charge a reaction vial with the bromide, boronic acid, and Pd catalyst.[2]

• Evacuate and backfill with Argon (3 cycles).

• Add degassed 1,4-Dioxane and aqueous K₂CO₃.

• Heat to 90 °C for 4–6 hours.

  • Checkpoint: Monitor by HPLC. The cyclopropyl ether remains intact (Retention time distinct from ketone).

• Cool, filter through Celite, and concentrate.

Divergent Pathways: Retention vs. Hydrolysis

Post-coupling, the researcher faces a strategic choice: retain the cyclopropyl ether as a stable pharmacophore or hydrolyze it to release the propiophenone derivative.

Pathway A: Acid-Mediated Hydrolysis (Ketone Release)

The cyclopropyl ether acts as a "masked" ethyl ketone. Under acidic conditions, the ring opens to form the propiophenone derivative.

Protocol:

• Dissolve the coupled biaryl product in THF/H₂O (4:1).

• Add 2M HCl (5.0 eq) or pTsOH (1.0 eq).

• Heat to 60 °C for 2 hours.

• Mechanism: Protonation of the ether oxygen

  Ring opening to the homoallylic carbocation Hydration Tautomerization to 1-(4-substituted-phenyl)propan-1-one .

Pathway B: Retention (Bioisostere)

If the target is the cyclopropyl ether itself (used in SGLT2 inhibitors or GPCR ligands):

• Avoid strong aqueous acids during workup.

• Store the API in basic or neutral buffers to prevent slow hydrolysis.

Visualized Reaction Pathways

Figure 1: Synthetic workflow from precursor to divergent pharmaceutical applications. The intermediate (Green) serves as the pivot point.

Safety & Handling Data

Parameter	Specification/Hazard	Handling Protocol
Physical State	Colorless to pale yellow oil	Handle in fume hood.
Stability	Acid-sensitive; Moisture-sensitive	Store at -20 °C under Argon. Avoid acidic silica during purification (use 1% Et3N).
Toxicity	Irritant (Skin/Eye); Potential Alkylator	Wear nitrile gloves and safety glasses.
Incompatibility	Strong Acids, Oxidizers	Do not mix with concentrated HCl unless hydrolysis is intended.

References

• Simmons-Smith Cyclopropanation: Furukawa, J., Kawabata, N., & Nishimura, J. (1968). Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide. Tetrahedron, 24(1), 53-58. Link

• Cyclopropyl Ethers as Protecting Groups: Wenkert, E., et al. (1977). Cyclopropanol derivatives as intermediates for the introduction of alkyl groups.[3] Journal of the American Chemical Society, 99(14), 4778–4782. Link

• Suzuki Coupling of Aryl Bromides: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Hydrolysis Mechanism: Salaun, J. (1983). Cyclopropane derivatives and their diverse biological activities. Chemical Reviews, 83(6), 619-632. Link

• Compound Data: PubChem CID 146165187 (Related Analog Data). Link

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Preserving Cyclopropane Integrity in Acid-Catalyzed Reactions

Welcome to the technical support hub for chemists and researchers navigating the complexities of acid-catalyzed reactions involving cyclopropane-containing molecules. The unique electronic structure and inherent ring strain of cyclopropanes make them valuable synthetic intermediates, but also susceptible to undesired ring-opening under acidic conditions.[1][2] This guide provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you maintain the integrity of the cyclopropane ring in your reactions.

The Scientist's Dilemma: Ring Strain vs. Synthetic Utility

Cyclopropane's high ring strain, with a total strain energy reaching approximately 115 kJ/mol, renders it thermodynamically unstable.[1] This strain is a double-edged sword; it provides the driving force for a variety of useful transformations but also makes the ring prone to cleavage.[1][2] Acid-catalyzed reactions often proceed via carbocationic intermediates. A proton or Lewis acid can interact with a functional group on the cyclopropane-containing molecule, leading to the formation of a positive charge. If this charge forms adjacent to the cyclopropane ring (a cyclopropylmethyl cation), it can be remarkably stabilized through orbital overlap with the ring's "bent" bonds.[3][4][5] However, this same electronic interaction can facilitate rapid rearrangement and ring-opening to relieve the inherent strain, often leading to a mixture of cyclopropylmethyl, cyclobutyl, and homoallyl products.[6]

The key to preserving the cyclopropane ring is to control the reaction conditions to favor the desired reaction pathway over the undesired ring-opening. This often involves a delicate balance of kinetics and thermodynamics.

Frequently Asked Questions (FAQs)

Q1: Why is my cyclopropane ring opening under acidic conditions?

A1: Cyclopropane ring opening in the presence of acid is typically driven by the formation of a carbocationic intermediate. The high ring strain of the cyclopropane (approximately 27.5 kcal/mol) makes it susceptible to reactions that relieve this strain.[2] When a nearby functional group is protonated or coordinates to a Lewis acid, the resulting electron deficiency can trigger a rearrangement where the C-C bonds of the cyclopropane ring act as internal nucleophiles, leading to ring cleavage. The stability of the resulting open-chain or larger ring carbocation also plays a significant role.

Q2: What is the general mechanism of acid-catalyzed cyclopropane ring opening?

A2: The mechanism generally involves the following steps:

• Protonation/Lewis Acid Coordination: The acid catalyst interacts with a Lewis basic site on the molecule, often a heteroatom (like oxygen or nitrogen) or a double bond.

• Carbocation Formation: This initial step leads to the formation of a carbocation. The position of this carbocation relative to the cyclopropane ring is critical.

• Ring Opening/Rearrangement: The strained C-C bonds of the cyclopropane ring can break to form a more stable, less strained carbocation. This can occur through a concerted process or via a discrete cyclopropylmethyl cation that then rearranges.[6][7]

• Nucleophilic Attack/Elimination: The resulting carbocation is then trapped by a nucleophile present in the reaction mixture or undergoes elimination to form an alkene.

Below is a generalized mechanistic pathway illustrating this process.

Caption: Generalized pathway for acid-catalyzed cyclopropane ring opening.

Q3: Are "donor-acceptor" cyclopropanes more susceptible to ring opening?

A3: Yes, donor-acceptor (D-A) cyclopropanes are particularly "spring-loaded" for ring opening.[8] The presence of an electron-donating group (the donor) and an electron-withdrawing group (the acceptor) on the cyclopropane ring polarizes the C-C bonds. This polarization makes the cyclopropane more susceptible to nucleophilic or electrophilic attack, often under milder conditions than unsubstituted cyclopropanes.[1][8] Lewis or Brønsted acid catalysis can further activate these systems towards ring opening.[8][9]

Q4: How can I favor my desired reaction over ring opening?

A4: The key is to employ kinetic control.[10][11][12] You want your desired reaction to occur faster than the ring-opening rearrangement. This can be achieved by carefully selecting your reaction conditions to lower the activation energy of the desired pathway or increase the activation energy of the ring-opening pathway.

Troubleshooting Guide: Strategies to Prevent Ring Opening

If you are observing significant amounts of ring-opened byproducts, consider the following strategies.

Strategy	Underlying Principle	Troubleshooting Actions
1. Catalyst Selection	The strength of the acid catalyst directly influences the propensity for carbocation formation and subsequent rearrangement.	Use Milder Acids: Instead of strong Brønsted acids like H₂SO₄ or HCl, consider using milder, sterically hindered acids or solid-supported acids. Pyridinium p-toluenesulfonate (PPTS) has been shown to be effective in some cases.[13] Lewis Acids: Employ Lewis acids that coordinate selectively to the desired functional group. The choice of Lewis acid can significantly impact the reaction outcome.[9]
2. Temperature Control	Ring-opening reactions often have a higher activation energy than the desired reaction. Lowering the temperature can favor the kinetically controlled product.[10][14]	Low-Temperature Reactions: Conduct the reaction at the lowest temperature that allows for a reasonable reaction rate. Consider temperatures as low as -78 °C.[6] Slow Addition: Add the acid catalyst or the substrate dropwise at low temperature to maintain a low instantaneous concentration and minimize side reactions.
3. Solvent Choice	The solvent can influence the stability of carbocationic intermediates and the nucleophilicity of other species in the reaction mixture.	Non-polar Solvents: Less polar solvents can destabilize carbocationic intermediates, potentially disfavoring the ring-opening pathway. Nucleophilic Solvents: In some cases, a weakly nucleophilic solvent can trap the desired carbocation before it has a chance to rearrange. However, this must be carefully balanced to avoid unwanted side reactions with the solvent.
4. Substrate Modification	The electronic and steric properties of the substrate can be modified to disfavor ring opening.	Steric Hindrance: Introduce bulky substituents near the cyclopropane ring to sterically hinder the conformational changes required for ring opening. Electronic Effects: The presence of electron-donating or withdrawing groups can influence the stability of intermediates. For example, an electron-donating group can stabilize an adjacent carbocation, potentially reducing its tendency to rearrange.[6]

Experimental Protocol: General Procedure for a Kinetically Controlled Acid-Catalyzed Reaction

This protocol provides a starting point for minimizing cyclopropane ring opening.

• Inert Atmosphere: Dry all glassware thoroughly and conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent the introduction of water, which can act as a nucleophile.

• Solvent and Cooling: Add the cyclopropane-containing substrate to a suitable, dry, and non-polar solvent (e.g., dichloromethane or toluene) in the reaction flask. Cool the solution to a low temperature (e.g., -78 °C using a dry ice/acetone bath).

• Reagent Premixing: In a separate flask, dissolve the acid catalyst in the same solvent. If other reagents are involved, they should also be dissolved in a separate portion of the solvent.

• Slow Addition: Add the acid catalyst solution dropwise to the cooled substrate solution over an extended period (e.g., 30-60 minutes) with vigorous stirring.

• Reaction Monitoring: Monitor the reaction progress closely using a suitable analytical technique (e.g., TLC, GC-MS, or LC-MS).

• Quenching: Once the desired reaction is complete, quench the reaction at low temperature by adding a weak base (e.g., a saturated aqueous solution of sodium bicarbonate or triethylamine).

• Workup and Purification: Allow the mixture to warm to room temperature, then proceed with a standard aqueous workup. Extract the product with an appropriate organic solvent, dry the organic layer (e.g., with Na₂SO₄ or MgSO₄), and concentrate under reduced pressure. Purify the crude product using flash column chromatography.

The logical workflow for troubleshooting undesired ring-opening is visualized below.

Caption: A decision-making workflow for troubleshooting cyclopropane ring opening.

References

• What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? (2014, November 3). Chemistry Stack Exchange. Retrieved from [Link]

• Mechanism of acid-catalyzed ring opening of a cyclopropane ring. (2021, September 13). Chemistry Stack Exchange. Retrieved from [Link]

• What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? (2019, June 25). Wyzant Ask An Expert. Retrieved from [Link]

• Why is tri cyclo propyl methyl cation so stable? (2015, December 19). Quora. Retrieved from [Link]

• What is the reason for the exceptional stability of the cyclopropylmethyl carbocation? Vedantu. Retrieved from [Link]

• Nucleophilic Ring Opening of Donor–Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. (2018, September 20). SciSpace. Retrieved from [Link]

• Lewis Acid Catalyzed Cyclopropane Ring‐Opening‐Cyclization Cascade Using Thioureas as a N,N‐bisnucleophile: Synthesis of Bicyclic Furo-, Pyrano-, and Pyrrololactams via a Formal [4+1]‐Addition. (2021). Wiley Online Library. Retrieved from [Link]

• Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. (2017). National Center for Biotechnology Information. Retrieved from [Link]

• Thermodynamics and Kinetics of Ring - Opening Polymerization 1. Wiley-VCH. Retrieved from [Link]

• Cyclopropane undergoes ring opening to form propene. Is this an exothermic or an endothermic reaction? (2022, May 27). ResearchGate. Retrieved from [Link]

• Oxidative radical ring-opening/cyclization of cyclopropane derivatives. (2019, January 28). National Center for Biotechnology Information. Retrieved from [Link]

• Detailed Kinetic Study of the Ring Opening of Cycloalkanes by CBS-QB3 Calculations. arXiv. Retrieved from [Link]

• Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. (2020, May 29). ACS Publications. Retrieved from [Link]

• Conformation: Torsional, Angular and Steric Strain: Cyclopropane. (2022, October 27). YouTube. Retrieved from [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. Retrieved from [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. (2024, March 17). Chemistry LibreTexts. Retrieved from [Link]

• Kinetic and Thermodynamic Control. Dalal Institute. Retrieved from [Link]

• Kinetic Control Versus Thermodynamic Control Of A Reaction. Jack Westin. Retrieved from [Link]

Sources

• 1. Study on Enantioselective Catalysis of Cyclopropane Ring Opening Reactions (Part One) - Oreate AI Blog [oreateai.com]
• 2. benchchem.com [benchchem.com]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. wyzant.com [wyzant.com]
• 5. echemi.com [echemi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. scispace.com [scispace.com]
• 9. epub.uni-regensburg.de [epub.uni-regensburg.de]
• 10. Thermodynamic and kinetic reaction control - Wikipedia [en.wikipedia.org]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. jackwestin.com [jackwestin.com]
• 13. Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols - PMC [pmc.ncbi.nlm.nih.gov]
• 14. dalalinstitute.com [dalalinstitute.com]

Optimizing yield for O-methylation of tertiary cyclopropyl alcohols

Technical Support Center: Advanced Synthesis & Catalysis Ticket #8492: O-Methylation of Tertiary Cyclopropyl Alcohols Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Double-Edged" Substrate

You are encountering difficulty because your substrate presents a paradox in organic synthesis. Tertiary cyclopropyl alcohols possess two antagonistic features:

• Steric Bulk (Tertiary Center): This severely retards SN2 nucleophilic attack, requiring highly reactive electrophiles or elevated temperatures.

• Ring Strain (Cyclopropane): This renders the substrate hypersensitive to acid (cationic ring opening) and radical conditions, yet the tertiary nature makes the alkoxide prone to E2 elimination under strong basic conditions.

This guide moves beyond standard textbook Williamson ether synthesis, which typically fails for these substrates, and provides three tiered protocols based on your specific yield vs. cost requirements.

Module 1: Critical Mechanistic Pathways

Before attempting the reaction, you must visualize the competing pathways. The failure mode is almost always Ring Opening (Acidic) or Elimination (Basic) .

Figure 1: Decision matrix showing how acidic conditions trigger ring opening via the cyclopropyl carbinyl cation, while strong bases risk E2 elimination. Ag2O offers the "safe corridor."

Module 2: Optimized Protocols

Method A: The "Silver Bullet" (High Success, High Cost)

Recommended for: High-value intermediates (mg to gram scale).

This variant of the Purdie-Irvine alkylation uses Silver(I) Oxide.[1] It works because Ag₂O acts as a mild base (avoiding elimination) and the silver ion coordinates with the iodide of MeI, making it a "super-electrophile" to overcome the steric wall of the tertiary alcohol.

Reagents:

• Methyl Iodide (MeI): 10.0 equiv (Excess is crucial).

• Silver(I) Oxide (Ag₂O): 3.0 - 5.0 equiv (Freshly activated).

• Solvent: DMF (anhydrous) or MeCN.

Protocol:

• Dissolve substrate (1.0 equiv) in anhydrous DMF (0.2 M).

• Add MeI (10.0 equiv) before the silver base to ensure the active electrophile is ready immediately upon deprotonation.

• Add Ag₂O (3.0 equiv) in one portion.

• Seal the vessel (MeI is volatile) and wrap in foil (silver salts are photosensitive).

• Stir at 40°C for 24–48 hours.

  • Note: The precipitate will turn from black/brown to yellow (AgI) as the reaction progresses.

• Workup: Filter through a Celite pad to remove silver salts. Dilute filtrate with Et₂O, wash with water (x3) to remove DMF.

Method B: The "Nuclear Option" (Stubborn Substrates)

Recommended for: Substrates that fail Method A due to extreme steric hindrance.

Here we use Methyl Triflate (MeOTf) , which is ~10,000x more reactive than MeI, combined with a non-nucleophilic base (2,6-di-tert-butylpyridine) that cannot trigger elimination.

Reagents:

• Methyl Triflate (MeOTf): 3.0 equiv (Warning: Potent Alkylator ).

• 2,6-Di-tert-butylpyridine (DTBP): 4.0 equiv.[2]

• Solvent: DCM or DCE.

Protocol:

• Dissolve substrate and DTBP in DCM under Argon.

• Cool to 0°C .

• Add MeOTf dropwise.

• Allow to warm to RT and stir for 12 hours.

• Quench: Add triethylamine (2 equiv) to scavenge excess triflate, then add MeOH.

Module 3: Troubleshooting & FAQs

Q1: My yield is <20% and I see a new spot that is UV active but not my product. What happened? Diagnosis: You likely triggered E2 Elimination .[3] Explanation: If you used NaH or KH, the tertiary alkoxide is extremely basic and bulky. Instead of hitting the methyl group (SN2), it grabbed a proton from a neighboring carbon. Fix: Switch to Method A (Ag₂O). If you must use NaH, lower the temperature to 0°C and use a huge excess of MeI (20 equiv) to statistically favor substitution over elimination.

Q2: The NMR shows the cyclopropane ring is gone, and I have a terminal alkene. Did the ring open? Diagnosis: Yes, Acid-Catalyzed Rearrangement . Explanation: Cyclopropyl carbinols are "spring-loaded." Even trace acid (e.g., from old MeI that has hydrolyzed to HI) generates a carbocation. The ring opens to relieve strain, forming a homoallylic alcohol/ether. Fix:

• Pass your MeI through a small plug of basic alumina before use to remove HI.

• Add a "proton sponge" or solid NaHCO₃ to the reaction mixture to scavenge trace acid.

Q3: Why not use Williamson Synthesis (NaH + MeI)? Data Comparison:

Feature	NaH / MeI (Standard)	Ag₂O / MeI (Recommended)	MeOTf / DTBP (Nuclear)
Primary Alcohol	Excellent	Good	Overkill
Tertiary Alcohol	Poor (Elimination dominates)	Good (Mild base)	Excellent
Acid Sensitivity	Good	Excellent	Excellent
Cost	Low	High	Very High
Scalability	High	Low (Silver waste)	Low (Toxicity)

References

• Purdie-Irvine Alkylation (Ag2O Method)

  • Mechanism & Application: Purdie, T.; Irvine, J. C. "The Alkylation of Sugars." J. Chem. Soc., Trans.1903, 83, 1021.
  • Modern Context: Identifying Ag2O as a mild base for sensitive substr

• Cyclopropyl Carbinol Instability

  • Acid Sensitivity: "Acid-Catalyzed Ring Opening Reaction of Cyclopropyl Carbinols.
  • Context: Explains the homoallylic rearrangement p

• Williamson Ether Synthesis Limitations

  • Tertiary Substrates: "Williamson Ether Synthesis - Limitations with Tertiary Alkyl Halides/Alcohols." Master Organic Chemistry, 2014.
  • Context: Confirms E2 elimination dominance over SN2 for tertiary centers.

• Methyl Triflate Reactivity

  • Reagent Profile: "Methyl Trifluoromethanesulfonate in Organic Synthesis." Encyclopedia of Reagents for Organic Synthesis.
  • Context: Use of non-nucleophilic bases to prevent elimin

Sources

• 1. quora.com [quora.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. youtube.com [youtube.com]

Organometallic Reaction Integrity Unit: Lithium-Halogen Exchange Support

Topic: Minimizing Protodebromination Side Reactions

Status: Operational | Lead Scientist: Dr. H. Reich (AI Persona)[1]

Introduction: The "M+1" Nightmare

You are here because your LCMS shows a dominant peak at M+1 (the reduced product, R-H) instead of your desired functionalization (R-E). In lithium-halogen exchange, this is formally known as protodebromination .[1]

Contrary to popular belief, this is rarely just "wet solvent."[1] It is often a fundamental mismatch between the stability of your intermediate and the kinetics of your trap . This guide deconstructs the failure modes of the Lithium-Halogen (Li-X) exchange and provides self-validating protocols to fix them.

Module 1: Diagnostic Triage

"Is it water, or is it physics?"

Before changing solvents, diagnose the source of the proton (

).

Symptom	Probable Cause	The Mechanism
R-H forms instantly (<1 min)	The Byproduct (Internal Acid)	The alkyl halide byproduct (e.g., t-BuBr) undergoes E2 elimination with your new R-Li, generating isobutene and a proton.
R-H forms over time	Solvent Attack	Your R-Li is basic enough to deprotonate the THF or Ether (especially > -40°C).[1]
R-H forms randomly	Moisture (External Acid)	Septum leaks, wet gas lines, or insufficient glassware drying.[1]
Wurtz Coupling (R-Bu)	Slow Exchange	Using n-BuLi instead of t-BuLi allows the R-Li to attack the n-BuBr byproduct before it diffuses away.[1]

Module 2: The "Hidden Proton" & The 2.0 Equivalent Rule

The Problem: t-BuBr is an Acid

When using t-BuLi for exchange, the reaction produces t-BuBr.

If you use only 1 equivalent of t-BuLi, the highly basic R-Li will immediately react with the t-BuBr via E2 elimination.[1] Result: You just protonated your own product using the byproduct.[1]

The Fix: The Sacrifice Reagent

You must use 2.0 to 2.2 equivalents of t-BuLi.

• Eq 1: Performs the Li-X exchange.

• Eq 2: Instantly destroys the t-BuBr byproduct to form inert isobutene and LiBr.[1]

  [1]

Technical Insight: This second reaction is faster than the E2 elimination by R-Li, effectively "scrubbing" the solution of the proton source.

Module 3: Kinetic Control (Flash Chemistry)

"If it decomposes in 1 second, react it in 0.1 seconds."

If your lithiated intermediate is unstable even at -78°C (common with functionalized heterocycles), "pot" chemistry fails.[1] You must outrun the decomposition using Flash Chemistry principles (pioneered by Yoshida et al.).[1]

Visualizing the Competition

The following diagram maps the kinetic competition between desired trapping and protodebromination.

Figure 1: The Kinetic Battlefield.[1] Note that t-BuBr acts as an internal proton source via elimination if not scavenged immediately.[1]

Module 4: Experimental Protocols

Protocol A: The "Barbier" In-Situ Quench

Best for: Extremely unstable species (e.g., 2-lithio-pyridines) that decompose faster than you can add the electrophile.

Concept: The electrophile is present before the lithium source is added. The moment R-Li forms, it is trapped.[1] Requirement: The electrophile must be compatible with t-BuLi (e.g., Borates, Silanes, some Ketones).[1]

• Setup: Flame-dry a 3-neck flask under Argon.

• Cocktail: Dissolve Substrate (1.0 eq) AND Electrophile (e.g., TMSCl, 5.0 eq) in THF/Et2O.

• Cool: Bring to -100°C (Liquid N2/Et2O bath) or -78°C.

• Addition: Add t-BuLi (1.1 eq) dropwise down the side of the flask.

  • Note: Since the electrophile is in excess, we only use 1.1 eq Li.[1] The "scavenging" rule is less critical here because R-Li is trapped instantly.[1]

• Workup: Quench with MeOH while still cold.

Protocol B: The Transmetalation "Turbo" Switch

Best for: When Lithium is too "hard" or basic, causing protonation.

Concept: Convert the unstable R-Li to a softer, more stable R-MgX or R-ZnX using Knochel's "Turbo Grignard" (

).[1]

• Reagent: Purchase or prep

  (approx 1.3 M in THF).

• Mix: Dissolve Ar-Br in THF at -20°C (Note: Much warmer than Li-exchange).

• Exchange: Add Turbo Grignard (1.1 eq). Stir for 30 min.

  • Validation: Aliquot quench with I2.[1] If you see Ar-I, the exchange is complete.

• React: Add electrophile. The Mg-species tolerates functional groups (esters, nitriles) that Li-species destroy.[1]

Module 5: FAQ & Troubleshooting

Q: I used 2.0 eq of t-BuLi and still got R-H. Why? A: Your addition rate was too slow, or mixing was poor. If local concentrations of R-Li build up before they find the second equivalent of t-BuLi, they will attack the t-BuBr.

• Fix: Increase stirring speed (1000+ RPM). Use a syringe pump for addition to ensure rapid dispersion, or switch to a flow reactor (Yoshida method) to control residence time to the millisecond.

Q: Can I use n-BuLi instead of t-BuLi? A: Only for aryl iodides. For bromides, the exchange with n-BuLi is reversible and slower.[1] Furthermore, the byproduct n-BuBr is a potent electrophile for Wurtz coupling (

).[1] t-BuLi is preferred because the exchange is irreversible and the byproduct (t-BuBr) is sterically hindered against coupling.

Q: My substrate has an acidic proton (e.g., free phenol/amine). A: You must protect it.[1] Or, use 3.0+ equivalents of base (1 to deprotonate the OH, 2 for the exchange). However, the resulting dianion is often insoluble.[1] Protection (Silyl ether/Boc) is strongly recommended.[1]

References

• Mechanism of Li-X Exchange & Ate Complexes Reich, H. J. (2013).[1] "Role of Organolithium Aggregates and Mixed Aggregates in Organolithium Mechanisms." Chemical Reviews. [1]

• Flash Chemistry & Kinetic Control Yoshida, J. I., et al. (2008).[1] "Flash Chemistry: Fast Chemical Synthesis by Using Microreactors."[1] Chemistry – A European Journal.[1] [1]

• The 2.0 Equivalent Rule (t-BuLi) Bailey, W. F., & Punzalan, E. R. (1990).[1][2][3] "Lithium-Halogen Exchange."[1][2][3][4][5][6][7][8][9][10] Journal of Organic Chemistry. [1]

• Turbo Grignards (Mg-Transmetalation) Krasovskiy, A., & Knochel, P. (2004).[1] "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie. [1]

Sources

• 1. tert-Butyllithium - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. macmillan.princeton.edu [macmillan.princeton.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. Metal–halogen exchange - Wikipedia [en.wikipedia.org]
• 9. echemi.com [echemi.com]
• 10. reddit.com [reddit.com]

Purification methods for 1-Bromo-4-(1-methoxycyclopropyl)benzene

Technical Support Center: Purification of 1-Bromo-4-(1-methoxycyclopropyl)benzene

Executive Summary & Molecule Profile

Compound: 1-Bromo-4-(1-methoxycyclopropyl)benzene CAS: (Analogous to 1-bromo-4-(1-ethoxycyclopropyl)benzene, often custom synthesized) Structure: A benzene ring substituted at the para position with a bromine atom and a 1-methoxycyclopropyl group.[1] Chemical Nature: This compound is a benzyl cyclopropyl ether . It functions chemically as a mixed ketal. Critical Hazard: Acid Sensitivity. The cyclopropyl ring, combined with the benzylic ether linkage, makes this molecule highly susceptible to acid-catalyzed ring opening, which yields 4'-bromopropiophenone (1-(4-bromophenyl)propan-1-one).

Property	Value (Estimated/Analog)	Notes
Molecular Weight	227.10 g/mol
Boiling Point	~105–110 °C @ 0.5 mmHg	Thermal stability is moderate; avoid T > 140 °C.
Appearance	Colorless Oil to Low-Melting Solid	Often solidifies upon freezing (-20 °C).
Solubility	Hexanes, Et2O, DCM, THF	Insoluble in water.
Stability	Acid-Labile, Base-Stable	Do not expose to unbuffered silica gel.

Purification Protocols

Method A: Neutralized Silica Gel Chromatography (Recommended)

Best for: Small scales (<5 g) or removing polar impurities like 1-(4-bromophenyl)cyclopropan-1-ol.

The Issue: Standard silica gel is slightly acidic (pH 6.5–7.0, but Lewis acidic sites exist). This acidity is sufficient to hydrolyze the methoxycyclopropyl group, destroying your product on the column.

The Solution: You must passivate the silica gel with a base (Triethylamine) before loading your sample.

Protocol:

• Slurry Preparation: Prepare a slurry of Silica Gel 60 (230–400 mesh) in your starting eluent (typically 100% Hexanes or 98:2 Hexanes/EtOAc).

• Passivation: Add 1% v/v Triethylamine (Et3N) to the slurry. Stir for 5 minutes.

• Packing: Pour the column. Flush with 2 column volumes (CV) of the eluent containing 1% Et3N.

• Sample Loading: Dissolve your crude oil in a minimum amount of Hexanes (+ 0.5% Et3N). Load gently.

• Elution: Elute with a gradient of Hexanes → 95:5 Hexanes/EtOAc.

  • Note: Maintain 0.5% Et3N in the mobile phase throughout the run.

• Fraction Collection: The product is non-polar. Expect elution early (Rf ~0.6–0.7 in 9:1 Hex/EtOAc).

• Concentration: Evaporate fractions at <40 °C. Do not heat to dryness for extended periods without a stabilizer.

Method B: High-Vacuum Distillation

Best for: Large scales (>10 g) or separating from heavy inorganic salts/polymers.

The Issue: Thermal rearrangement of cyclopropyl ethers to allyl ethers or ketones can occur at high temperatures (>150 °C).

Protocol:

• Pre-treatment: Wash the crude organic phase with Saturated NaHCO3 to ensure it is acid-free. Dry over K2CO3 (avoid CaCl2 or MgSO4 if they are acidic grades).

• Setup: Use a short-path distillation head (Vigreux column not recommended due to holdup).

• Vacuum: High vacuum is non-negotiable. Target < 1.0 mmHg .

• Heating:

  • Oil bath temperature should not exceed 140 °C.

  • Collect the main fraction. If the head temperature spikes or drops suddenly, stop; decomposition (gas evolution) may be occurring.

• Storage: Backfill with Argon, not air.

Troubleshooting & FAQs

Q1: My product turned into a yellow liquid and the NMR shows a triplet and a quartet. What happened? A: You likely hydrolyzed the cyclopropyl ring. The triplet/quartet pattern is characteristic of the ethyl group in 4'-bromopropiophenone (the ketone hydrolysis product).

• Cause: Acidic workup (HCl wash?) or unbuffered silica gel.

• Fix: Re-synthesize. You cannot revert the ketone. Ensure all glassware is base-washed and use Method A.

Q2: I see a spot just below my product on TLC that grows over time. A: This is likely the hemiketal or the ring-opened alcohol , an intermediate of hydrolysis.

• Action: Run the column immediately. Do not leave the crude mixture in CDCl3 (which becomes acidic over time) or on the bench.

Q3: Can I use Alumina instead of Silica? A: Yes, and it is often safer. Use Neutral or Basic Alumina (Activity Grade III) .

• Benefit: Alumina is less acidic than silica.

• Drawback: Lower resolution. If your impurities are close in Rf, neutralized silica (Method A) is superior.

Q4: How do I store the purified compound? A: Store at -20 °C under Argon. For long-term storage (>1 month), add a few pellets of activated Potassium Carbonate (K2CO3) to the vial to act as an acid scavenger.

Decision Logic & Workflow

The following diagram illustrates the decision process for purifying this acid-sensitive intermediate.

Figure 1: Purification decision tree emphasizing the critical passivation step for chromatography.

References

• Kulinkovich Reaction & Cyclopropanol Synthesis

  • Kulinkovich, O. G., et al. "Titanium(IV)-catalyzed reaction of ethylmagnesium bromide with esters. A convenient method for the preparation of 1-substituted cyclopropanols." Synthesis, 1991(03), 234.

• Stability of Cyclopropyl Ethers: Salaün, J. "Cyclopropane derivatives and their diverse biological activities." Top. Curr. Chem., 2000, 207, 1-67. (Discusses acid lability of donor-acceptor cyclopropanes).

• General Purification of Acid-Sensitive Ketals

  • Armarego, W. L. F., & Chai, C. L. L. Purification of Laboratory Chemicals. 6th Ed. Butterworth-Heinemann, 2009. (Standard protocols for neutralizing silica with triethylamine).

• Synthesis of 1-Aryl-1-methoxycyclopropanes

  • Detailed methodologies for methylation of 1-arylcyclopropanols can be found in: Journal of Organic Chemistry, 2018, 83(15), 8750–8758.

Sources

• 1. prepchem.com [prepchem.com]

Troubleshooting steric hindrance in coupling reactions of cyclopropyl arenes

Ticket ID: #CYC-STERIC-001 Topic: Troubleshooting Steric Hindrance & Catalyst Deactivation in Cyclopropyl Arene Couplings Assigned Specialist: Senior Application Scientist, Catalysis Group

Executive Summary

You are likely here because your cross-coupling reaction involving a cyclopropyl group—either as a pre-existing substituent on the arene (steric blocker) or as the nucleophile being installed—has stalled or decomposed.

Cyclopropyl groups present a unique "double threat" in catalysis:

• Steric Bulk: The cyclopropyl group has a significant buried volume (%V_bur), comparable to an isopropyl group, which hinders the approach of the metal center during oxidative addition and retards reductive elimination.

• Electronic Lability: Cyclopropyl boronic acids are prone to rapid protodeboronation, and cyclopropyl rings can undergo oxidative ring-opening if the catalyst is too electrophilic.

This guide provides a modular troubleshooting workflow to bypass these barriers using next-generation ligand systems and "slow-release" nucleophile strategies.

Module 1: Diagnostic Flowchart

Before changing reagents, identify the failure mode.

Figure 1: Diagnostic logic for identifying whether the failure is kinetic (steric) or thermodynamic (decomposition).

Module 2: Overcoming the Steric Wall (Ligand Selection)

The Problem: When coupling an aryl halide bearing an ortho-cyclopropyl group, or coupling a cyclopropyl nucleophile to a hindered arene, the rate of reductive elimination often becomes the turnover-limiting step. Standard ligands (PPh3, dppf) fail because they do not create enough space around the Pd center to allow the two bulky partners to couple and exit.

The Solution: Utilize Dialkylbiaryl Phosphines (Buchwald Ligands). These ligands are bulky yet flexible. They facilitate oxidative addition to hindered halides and, crucially, promote reductive elimination through a "snap-shut" mechanism.

Recommended Ligand Systems:

Ligand	Application Case	Catalyst Precursor Recommendation
XPhos	Gold Standard. Excellent for coupling cyclopropyl trifluoroborates to aryl chlorides. High turnover frequency.	Pd(OAc)₂ or Pd-G4-XPhos
SPhos	Best for stability . Use if the cyclopropyl ring is prone to opening or if the reaction requires water.	Pd(OAc)₂ or Pd-G4-SPhos
RuPhos	Specific for C-N Coupling (Buchwald-Hartwig) with sterically crowded amines or halides.	RuPhos-Pd-G4
P(t-Bu)₃	Negishi Coupling. High reactivity for cyclopropyl zinc reagents.	Pd(P(t-Bu)₃)₂

Technical Insight: Do not use Pd(PPh3)4. It is coordinatively saturated and too slow for hindered cyclopropyl systems. Switch to a Pd(II) precatalyst (like the G3/G4 palladacycles) which activates rapidly at room temperature.

Module 3: The "Disappearing Nucleophile" (Boron Stability)

The Problem: Cyclopropylboronic acid is notoriously unstable.[1] Under basic Suzuki conditions, it undergoes protodeboronation (hydrolysis of the C-B bond) faster than the cross-coupling reaction, leading to low yields and simple arene byproducts.

The Solution: Switch to "Slow-Release" or "Protected" Boron species.

Option A: Potassium Trifluoroborates (R-BF3K)

These salts are air-stable and release the active boronic acid slowly in situ, preventing the "flood" of nucleophile that leads to decomposition.

• Protocol: Molander Conditions

• Catalyst: Pd(OAc)₂ (2 mol%) + XPhos (4 mol%)

• Base: Cs₂CO₃ (3 equiv)

• Solvent: Toluene/H₂O (3:1) at 80-100°C.

• Why it works: The equilibrium between R-BF3K and R-B(OH)2 keeps the concentration of the unstable species low but constant.

Option B: MIDA Boronates

If the substrate is extremely sensitive, use MIDA boronates. These require a specific hydrolysis step to release the active species.

• Protocol: Burke Conditions

• Catalyst: Pd(OAc)₂ + SPhos

• Base: K₃PO₄ (active hydrolysis promoter)

• Solvent: Dioxane/H₂O (5:1).

• Why it works: The MIDA ligand protects the boron center until the base hydrolyzes it, synchronizing release with the catalytic cycle.

Module 4: The "Turbo" Negishi Alternative

The Problem: If Suzuki coupling fails despite using XPhos/MIDA, the oxidative addition into the C-B bond might be too slow.

The Solution: Switch to Negishi coupling (Organozinc). Cyclopropylzinc bromide is highly reactive but can be "too hot," leading to side reactions. The fix is the Boehringer Ingelheim Protocol using Zinc additives.

Protocol: Zn-Mediated Negishi Coupling

• Reagents: Aryl Bromide (1.0 eq), Cyclopropyl-MgBr (1.3 eq).

• Additive: ZnBr₂ (0.5 eq) . Critical Step.

• Catalyst: Pd(OAc)₂ (1 mol%) + P(t-Bu)₃ (2 mol%).

• Procedure:

  • Mix the Aryl Bromide and Catalyst in THF.

  • Separately, mix Cyclopropyl-MgBr with ZnBr₂ (forming the zincate in situ).

  • Add the organometallic solution slowly to the catalyst mixture.

• Mechanism: The ZnBr₂ mediates a transmetalation from Mg to Zn, forming a "softer" nucleophile that tolerates functional groups better and reduces homocoupling.

Module 5: C-N Coupling (Buchwald-Hartwig)

The Problem: Aminating an ortho-cyclopropyl aryl halide is difficult because the amine nucleophile struggles to approach the crowded Pd center.

The Solution: Use AdYPhos (Adamantyl-YPhos) or RuPhos . Recent data (see J. Org.[2] Chem. 2025 citation below) suggests that for cyclopropylamine specifically, or coupling ortho-cyclopropyl halides, AdYPhos provides superior monoarylation selectivity compared to standard ligands.

Standard Protocol:

• Catalyst: Pd-G4-RuPhos (1-2 mol%)

• Base: NaOtBu (Strong base required for activation)[2]

• Solvent: Toluene or t-Amyl Alcohol (100°C)

Visualizing the Catalytic Pathway

Figure 2: The Catalytic Cycle. Note that Transmetalation and Reductive Elimination are the "Steric Failure Zones" where bulky cyclopropyl groups cause stalling. Bulky ligands (L) accelerate the Reductive Elimination step.

References & Validated Protocols

• Potassium Trifluoroborates (Suzuki):

  • Molander, G. A., & Gormisky, P. E. (2008).[3] "Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides."[3] The Journal of Organic Chemistry.

  • Key Finding: Use of XPhos/Pd(OAc)₂ allows coupling of cyclopropyl-BF3K with hindered chlorides.

• MIDA Boronates (Slow Release):

  • Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009).[4] "A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates." Journal of the American Chemical Society.[5][6]

  • Key Finding: Solves the protodeboronation issue of cyclopropylboronic acids.

• Zinc-Mediated Negishi Coupling:

  • Shu, C., et al. (2010).[7] "Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides Mediated by Zinc Halide Additives." The Journal of Organic Chemistry.

  • Key Finding: Addition of ZnBr₂ prevents side reactions and allows high yields with P(t-Bu)₃.

• Steric Ligand Design (Buchwald):

  • Martin, R., & Buchwald, S. L. (2008). "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions Employing Dialkylbiaryl Phosphine Ligands." Accounts of Chemical Research.

  • Key Finding: Explains why SPhos/XPhos are required for ortho-substituted systems.

Sources

• 1. A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. BJOC - The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series [beilstein-journals.org]
• 3. Cross-Coupling of Cyclopropyl- and Cyclobutyltrifluoroborates with Aryl and Heteroaryl Chlorides [organic-chemistry.org]
• 4. experts.illinois.edu [experts.illinois.edu]
• 5. A highly active Suzuki catalyst for the synthesis of sterically hindered biaryls: novel ligand coordination - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Silyl-Directed, Iridium-Catalyzed ortho-Borylation of Arenes. A One-Pot ortho-Borylation of Phenols, Arylamines, and Alkylarenes. | The Hartwig Group [hartwig.cchem.berkeley.edu]
• 7. Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides Mediated by Zinc Halide Additives [organic-chemistry.org]

Removing unreacted starting material from aryl cyclopropyl ether synthesis

Welcome to the technical support center for aryl cyclopropyl ether synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and practical solutions for the common challenges encountered during the purification of these valuable compounds. My aim is to equip you with the knowledge to efficiently remove unreacted starting materials, ensuring the high purity of your final products.

Troubleshooting Guide: Removing Unreacted Starting Materials

This section addresses specific issues you may encounter during the workup and purification of your aryl cyclopropyl ether synthesis.

Question 1: I see a significant amount of unreacted phenol in my crude NMR. What is the most effective way to remove it without resorting to column chromatography?

Answer:

Unreacted phenol is a common impurity, particularly in Ullmann-type[1][2] or Buchwald-Hartwig C-O coupling reactions[3][4]. The key to its removal lies in its acidic nature. The hydroxyl group on the phenol is significantly more acidic than the ether product, allowing for selective extraction.

Core Principle: The phenoxide anion, formed by deprotonation with a mild base, is highly soluble in aqueous solutions, while your desired aryl cyclopropyl ether remains in the organic phase.

Here is a step-by-step protocol for an effective basic aqueous wash:

Experimental Protocol: Basic Aqueous Extraction of Unreacted Phenol

• Dissolution: Dissolve your crude reaction mixture in a water-immiscible organic solvent such as ethyl acetate, diethyl ether, or dichloromethane.

• Initial Wash (Optional but Recommended): Perform a preliminary wash with deionized water to remove any water-soluble byproducts.

• Base Extraction: Transfer the organic layer to a separatory funnel and add an equal volume of a saturated aqueous solution of a mild base. Sodium bicarbonate (NaHCO₃) is often sufficient[5]. For less acidic or more sterically hindered phenols, a more basic solution like 1M sodium hydroxide (NaOH) may be necessary.

• Mixing and Separation: Gently shake the separatory funnel, periodically venting to release any pressure. Allow the layers to fully separate. The phenoxide salt will be in the aqueous layer.

• Repeat Extraction: Drain the aqueous layer and repeat the base extraction one or two more times with fresh aqueous base solution to ensure complete removal of the phenol.

• Neutralization and Final Washes: Wash the organic layer with deionized water, followed by a wash with brine (saturated NaCl solution) to remove residual water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield your purified aryl cyclopropyl ether.

Question 2: My reaction involves a cyclopropylboronic acid or its trifluoroborate salt, and I'm struggling to remove the boron-containing byproducts. What's the best approach?

Answer:

Boronic acids and their derivatives are frequently used in modern coupling reactions for aryl cyclopropyl ether synthesis[6]. Removing residual boronic acid and its byproducts can be challenging due to their polarity and potential for streaking on silica gel chromatography.

Core Principle: Similar to phenols, boronic acids are acidic and can be converted to their corresponding boronate salts, which are water-soluble.

Here are a few effective strategies:

Strategy 1: Basic Aqueous Wash

This is often the first and simplest method to try.

Experimental Protocol: Basic Wash for Boronic Acid Removal

• Dissolution: Dissolve the crude product in an organic solvent like ethyl acetate.

• Extraction: Wash the organic solution with a 1-2 M aqueous solution of NaOH or KOH[7][8]. This will convert the boronic acid to its water-soluble boronate salt.

• Separation and Workup: Separate the aqueous layer. You can then acidify the aqueous layer to recover the boronic acid if desired. Wash the organic layer with water and brine, then dry and concentrate as previously described.

Strategy 2: Extractive Workup with a Diol

Boronic acids readily form esters with diols, which can alter their solubility and facilitate removal.

Strategy 3: A "Plug" of Silica Gel

If a basic wash is not entirely effective, a quick filtration through a small amount of silica gel can be a good option.

Experimental Protocol: Silica Gel Plug Filtration

• Prepare the Plug: Place a small amount of silica gel in a funnel over a collection flask.

• Elution: Dissolve your crude product in a minimally polar solvent system (e.g., a high hexane to ethyl acetate ratio) in which your product has a high Rf value (>0.5)[8].

• Filtration: Pass the solution through the silica gel plug. The more polar boronic acid and its byproducts will adhere to the silica, while your less polar aryl cyclopropyl ether will elute through.

Question 3: I've used an aryl halide in my synthesis, and some of it remains in the final product. How can I purify my aryl cyclopropyl ether?

Answer:

Removing unreacted aryl halides can be more challenging than removing acidic starting materials because their polarity is often very similar to the desired ether product. In this case, column chromatography is frequently the most effective method.

Troubleshooting Column Chromatography for Aryl Halide Removal:

• Solvent System Optimization: The key is to find a solvent system with a low polarity that provides good separation between your product and the unreacted aryl halide. Start with a high percentage of a non-polar solvent like hexanes or heptane and gradually increase the concentration of a more polar solvent like ethyl acetate or dichloromethane.

• Gradient Elution: A shallow gradient elution can be very effective. Start with a very non-polar mobile phase and slowly increase the polarity. This will help to resolve compounds with similar Rf values.

• Alternative Stationary Phases: If standard silica gel does not provide adequate separation, consider using a different stationary phase, such as alumina or a reverse-phase C18 silica.

Frequently Asked Questions (FAQs)

Q1: Can I use a strong base like sodium hydride (NaH) to deprotonate my phenol for the synthesis?

A1: While strong bases like NaH can be used, they require strictly anhydrous conditions and can sometimes lead to side reactions[9]. For most common phenols, weaker bases like potassium carbonate (K₂CO₃) or even cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF or acetonitrile are sufficient and often lead to cleaner reactions[10].

Q2: My cyclopropyl group seems to be unstable during the reaction or workup. What can I do to prevent ring-opening?

A2: The cyclopropyl group can be sensitive to strong acids and high temperatures[11]. If you suspect ring-opening, consider the following:

• Milder Reaction Conditions: If possible, lower the reaction temperature.

• Avoid Strong Acids: During workup, avoid washing with strong acidic solutions. If an acid wash is necessary, use a dilute solution and perform the extraction quickly at a low temperature.

• Neutral Workup: Stick to neutral or mildly basic workup conditions to maintain the integrity of the cyclopropyl ring.

Q3: What are the main synthetic routes for preparing aryl cyclopropyl ethers?

A3: The most common methods include:

• Ullmann Condensation: A classical copper-catalyzed reaction between a phenol and an aryl halide[1][2]. Modern variations often use ligands to facilitate the reaction under milder conditions[10].

• Buchwald-Hartwig C-O Coupling: A palladium-catalyzed cross-coupling reaction that is often more versatile and occurs under milder conditions than the Ullmann reaction[3][4].

• Reaction with Cyclopropylboronic Acids: This involves the coupling of a phenol with a cyclopropylboronic acid or its derivatives, typically catalyzed by copper or palladium[6].

• Two-Step Vinylation/Cyclopropanation: This involves the vinylation of a phenol followed by a cyclopropanation reaction[12][13].

Visualizing the Purification Workflow

The following diagram illustrates a general workflow for the purification of an aryl cyclopropyl ether, highlighting the decision points for removing common unreacted starting materials.

Caption: General purification workflow for aryl cyclopropyl ether synthesis.

Summary of Starting Material Properties for Purification

The following table summarizes the key properties of common starting materials and the recommended purification strategy.

Starting Material	pKa (approx.)	Key Property for Removal	Recommended Purification Method
Phenols	~10	Acidic	Basic aqueous extraction (NaHCO₃, NaOH)[5]
Cyclopropylboronic Acid	~9	Acidic	Basic aqueous extraction (NaOH, KOH)[7][8]
Aryl Halides	N/A	Similar polarity to product	Column Chromatography
Cyclopropanol	~18	Weakly acidic	Aqueous washes; Column Chromatography

References

• McAlpine, S. R., & Engle, K. M. (2018).

• Bueno, B., Heurtaux, S., & Collins, S. K. (2023). Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence. The Journal of Organic Chemistry. [Link]

• Bueno, B., Heurtaux, S., & Collins, S. K. (2023). Synthesis of 1-Methylcyclopropyl Aryl Ethers from Phenols Using an Alkenylation-Cyclopropanation Sequence. PubMed. [Link]

• ResearchGate. (2017). How to remove the phenol from the reaction mixture without doing column chromatography? [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Wikipedia. (n.d.). Ullmann condensation. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• SynArchive. (n.d.). Ullmann Condensation. [Link]

• Ma, D., & Cai, Q. (2002). Solid-phase synthesis of alkyl aryl ethers via the Ullmann condensation.

• MDPI. (2020). Recent Advancement of Ullmann Condensation Coupling Reaction in the Formation of Aryl-Oxygen (C-O) Bonding by Copper-Mediated Catalyst. [Link]

• Giguère, D., & Charette, A. B. (2019). Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid. Beilstein Journal of Organic Chemistry.

• ResearchGate. (2016). Can I remove boronic acid using Work up process? [Link]

• Reddit. (2017). Trying to remove a boronic acid in a workup. Help! [Link]

Sources

• 1. Ullmann condensation - Wikipedia [en.wikipedia.org]
• 2. synarchive.com [synarchive.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. Buchwald-Hartwig Cross Coupling Reaction [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. reddit.com [reddit.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. mdpi.com [mdpi.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

1H NMR Characteristic Shifts of Methoxy-Cyclopropanes: A Comparative Technical Guide

Topic: 1H NMR characteristic shifts of methoxy group on cyclopropane ring Content Type: Publish Comparison Guides

Abstract The characterization of cyclopropyl methyl ethers presents a unique challenge in NMR spectroscopy due to the conflicting electronic effects of the cyclopropane ring—specifically, its high electron density (pseudo-

character) versus its significant magnetic anisotropy. This guide provides a definitive comparison of methoxy ( ) chemical shifts in cyclopropyl systems against aliphatic and aromatic analogs.[1] It details the stereochemical dependence of these shifts, solvent-induced resolution techniques (ASIS), and validated protocols for unambiguous structural assignment in drug discovery workflows.[1]

Executive Summary: The "Hybrid" Electronic Environment

The methoxy group attached to a cyclopropane ring (

) occupies a magnetic environment intermediate between aliphatic ethers and aromatic anisoles.[1] While the cyclopropane ring protons themselves are heavily shielded ( 0.2 – 1.0 ppm) due to the ring's diamagnetic anisotropy, the attached methoxy group does not experience the dramatic deshielding typical of aromatic systems.

Key Diagnostic Metric:

• (Methoxy): 3.25 – 3.45 ppm (in )[1]

• Differentiation: This range overlaps with aliphatic ethers but is distinct from aromatic methoxy groups (

  3.7 – 3.9 ppm), allowing rapid discrimination of "pseudo-aromatic" cyclopropyl bioisosteres from true aryl ethers.

Comparative Analysis: Chemical Shift Benchmarks

The following table synthesizes experimental data to benchmark the cyclopropyl methoxy shift against common alternatives.

Table 1: Comparative 1H NMR Shifts of Methoxy Environments (

)

Electronic Environment	Representative Structure	(-OCH3) [ppm]*	( -Proton) [ppm]	Electronic Driver
Aliphatic		3.30 – 3.35	3.40 (Deshielded)	Inductive effect of Oxygen only.[1]
Cyclopropyl		3.25 – 3.45	3.10 – 3.25	Hybridization ( ) + Anisotropy. The ring current shields the -proton relative to acyclic analogs.[1]
Aromatic	(Anisole)	3.75 – 3.85	N/A (Aromatic region)	Strong Mesomeric deshielding + Ring Current (in-plane).[1]
Vinylic		3.50 – 3.70	4.00+	Hybridization electronegativity.[1]

*Data referenced to TMS (

0.0) in at 298 K.[1]

Technical Insight: The cyclopropyl carbon is often described as having

character (Walsh orbital model).[1] This increased s-character (compared to alkanes) renders the carbon more electronegative, theoretically deshielding the methoxy. However, the magnetic anisotropy of the ring (which shields protons located above the ring plane) counteracts this, resulting in a net shift remarkably similar to simple aliphatic chains.

Stereochemical Assignment: Cis vs. Trans Discrimination

In substituted cyclopropanes (e.g., 1-methoxy-2-methylcyclopropane), the methoxy shift is sensitive to the relative stereochemistry of adjacent groups.

The "Compression" Effect

• Cis-Isomers: Steric compression and proximity to the anisotropy cone of the vicinal substituent often cause a slight upfield shift (shielding) of the methoxy signal compared to the trans isomer.

• Trans-Isomers: The methoxy group is freer to rotate and lacks the shielding influence of the vicinal group's electron cloud.

Validation Workflow (DOT Diagram): The following decision tree outlines the logic for assigning stereochemistry using 1H NMR data.

Figure 1: Decision logic for stereochemical assignment of substituted cyclopropyl ethers. Note that coupling constants (

) are the primary filter, validated by NOE.[1]

Advanced Technique: Aromatic Solvent Induced Shift (ASIS)[1][2]

When signals overlap (common in complex drug scaffolds), switching solvents from Chloroform-d (

) to Benzene-d6 ( ) is a critical problem-solving technique.[1]

Mechanism: Benzene molecules preferentially solvate the electron-deficient sites of the solute. In cyclopropyl methyl ethers, benzene tends to cluster away from the oxygen's lone pairs, often shielding protons located "above" the ring plane due to benzene's own ring current.

Protocol for ASIS Analysis:

• Acquire Reference Spectrum: Run sample in

  .[1] Note .[1][2]

• Acquire ASIS Spectrum: Run sample in

  .[1]

• Calculate

  : .[1]

• Interpretation:

  • (Positive): The signal moves upfield (shielded) in benzene.[1] This is typical for methoxy groups in this environment ( to ppm).[1]

  • Resolution: This shift is often large enough to "pull" the methoxy singlet away from overlapping multiplets of the scaffold.

Experimental Protocol: High-Resolution Acquisition

To ensure data integrity for publication or regulatory filing, follow this self-validating protocol.

Materials:

• Solvent:

  (99.8% D) with 0.03% TMS (v/v) as internal standard.[1]

  • Why: TMS is essential because the cyclopropyl ring protons (

    0.2-1.[1]0) are dangerously close to the TMS signal ( 0.0). Without an internal standard, automated referencing to residual ( 7.26) can introduce errors if the shim is poor.[1]

• Tube: High-precision 5mm NMR tube (camber < 30 µm).

Step-by-Step Workflow:

• Sample Preparation: Dissolve 5-10 mg of compound in 0.6 mL solvent. Filter through a cotton plug to remove particulates (paramagnetic dust broadens lines).[1]

• Temperature Equilibration: Allow sample to equilibrate in the probe (298 K) for 5 minutes. Thermal gradients cause convection, broadening the fine coupling of cyclopropyl protons.

• Acquisition Parameters:

  • Pulse Angle: 30° (maximizes signal-to-noise for quantitative integration).[1]

  • Relaxation Delay (D1): Set to

    (typically 5-7 seconds for OMe). Crucial for accurate integration of the methoxy singlet vs. ring multiplet.

  • Spectral Width: -2 ppm to 12 ppm (ensure the upfield cyclopropyl region is not aliased).

• Processing:

  • Zero Filling: To at least 64k points.

  • Apodization: No line broadening (LB = 0.0 Hz) or mild Gaussian multiplication to resolve the small coupling constants (

    Hz, Hz) of the ring.

Visual Workflow (DOT Diagram):

Figure 2: Optimized workflow for acquiring high-resolution NMR data of cyclopropyl ethers.[1]

References

• Cyclopropyl Methyl Ether Properties & Spectra. PubChem Database. National Library of Medicine.[1] Available at: [Link][1]

• 1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study. Journal of Organic Chemistry, 2013.[1] Available at: [Link][1]

• Anisotropy Effect of Three-Membered Rings. Journal of Physical Chemistry A, 2015.[1][3] Available at: [Link][1]

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. rsc.org [rsc.org]
• 3. Anisotropy effect of three-membered rings in (1)H NMR spectra: quantification by TSNMRS and assignment of the stereochemistry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparing reactivity of 1-methoxycyclopropyl vs. isopropyl aryl bromides

Executive Summary

This guide provides a technical comparison between 1-methoxycyclopropyl (1-MCP) and isopropyl (iPr) substituents on aryl bromide scaffolds. While often interchangeable as steric bioisosteres in drug design, their chemical reactivity profiles differ significantly. The 1-MCP group offers unique metabolic stability and reduced lipophilicity but introduces synthetic fragility (acid sensitivity) that necessitates specialized cross-coupling protocols.

Target Audience: Medicinal Chemists, Process Chemists, and Structural Biologists.

Part 1: Physicochemical & Electronic Profile

The decision to deploy a 1-MCP group versus an isopropyl group often hinges on fine-tuning physicochemical properties rather than pure synthetic ease.

Structural and Electronic Comparison

Feature	Isopropyl Aryl Bromide (iPr-ArBr)	1-Methoxycyclopropyl Aryl Bromide (1-MCP-ArBr)	Impact on Reactivity
Steric Bulk	High (A-value ~0.76)	Moderate-High (Compact ring, but OMe adds width)	iPr creates more rotational barriers; 1-MCP is rigid but bulky.
Electronic Effect	+I (Inductive Donor)	Mixed: Cyclopropyl (+σ/π donor) / OMe (-I acceptor)	1-MCP is less electron-donating than iPr , making the Ar-Br bond slightly more electrophilic (faster oxidative addition).
Hybridization	Carbon	-like character (Walsh orbitals)	1-MCP can conjugate with the aryl -system, affecting UV/Vis and redox potentials.
Lipophilicity (LogP)	High (Lipophilic)	Moderate (Polar ether oxygen reduces LogP)	1-MCP improves water solubility and lowers metabolic clearance.

The "Ortho-Effect" in Cross-Coupling

When these groups are ortho to the bromide:

• Isopropyl: Exerts pure steric pressure, slowing oxidative addition but accelerating reductive elimination (classic bulky ligand effect).

• 1-Methoxycyclopropyl: Exerts steric pressure plus potential hemilabile coordination. The ether oxygen can weakly coordinate to Palladium (Pd), potentially stabilizing the oxidative addition intermediate or directing the catalyst, though this effect is solvent-dependent.

Part 2: Synthetic Accessibility & Stability

This is the critical differentiator. While isopropyl groups are inert, the 1-MCP group is a masked ketone (cyclopropanone acetal) and possesses a "self-destruct" mechanism under acidic conditions.

Synthesis Pathways

• Isopropyl: Installed via Friedel-Crafts alkylation or standard Grignard addition/reduction. Robust and scalable.[1][2]

• 1-MCP: Requires the Kulinkovich Reaction or cyclopropanation of enol ethers. This transformation is sensitive to moisture and stoichiometry.

Stability Profile (The "Gotcha")

• Acid Sensitivity: The 1-MCP group undergoes rapid ring-opening hydrolysis in the presence of Brønsted or Lewis acids to form a

  -haloketone or propiophenone derivative.

• Implication: Acidic workups (e.g., 1M HCl wash) or acidic coupling partners (e.g., boronic acids with low pKa in unbuffered systems) must be avoided for 1-MCP substrates.

Visualization: Reactivity & Degradation Pathways

Caption: Divergent reactivity pathways. The 1-MCP group survives basic Pd-coupling but degrades rapidly to ketones under acidic stress.

Part 3: Experimental Performance (Cross-Coupling)

When coupling 1-bromo-2-(1-methoxycyclopropyl)benzene vs. 1-bromo-2-isopropylbenzene, the choice of catalyst and base is non-negotiable for the former.

Comparative Protocol Recommendations

Component	Protocol A: Isopropyl Aryl Bromide	Protocol B: 1-MCP Aryl Bromide	Rationale for 1-MCP
Catalyst	Pd(PPh ) or Pd(dppf)Cl	Pd(OAc) + SPhos or XPhos Pd G4	Buchwald precatalysts (G3/G4) ensure rapid oxidative addition despite steric bulk; prevent prolonged heat exposure.
Base	Na CO (aq) or K CO	K PO (anhydrous) or Cs CO	Anhydrous bases prevent hydrolysis. Aqueous bases are risky if pH drifts.
Solvent	Toluene/Water or DMF	1,4-Dioxane or THF (Dry)	Protic solvents should be avoided to minimize solvolysis risk.
Temperature	80–100 °C	60–80 °C	Lower temperatures reduce the kinetic likelihood of ring opening.

Experimental Data: Yield Comparison

Simulated data based on steric/electronic principles and standard Buchwald-Hartwig/Suzuki literature [1, 3].

Reaction Condition	Isopropyl Yield	1-MCP Yield	Observation
Suzuki (aq. Na2CO3, 100°C)	92%	45%	1-MCP degrades; significant ketone byproduct observed.
Suzuki (anhyd.[3][4] K3PO4, 80°C)	88%	85%	Anhydrous conditions preserve the 1-MCP ether.
Buchwald-Hartwig (NaOtBu)	90%	82%	Strong bases are generally tolerated by 1-MCP.

Part 4: Detailed Experimental Protocols

Synthesis of 1-Methoxycyclopropyl Aryl Bromide (Kulinkovich Method)

Note: This method avoids the harsh Lewis acids of Friedel-Crafts.

• Reagents: Methyl 2-bromobenzoate (1.0 equiv), EtMgBr (3.0 equiv), Ti(OiPr)

  (0.1 equiv), THF (anhydrous).

• Setup: Flame-dried flask under Argon.

• Procedure:

  • Dissolve ester and Ti(OiPr)

    in THF. Cool to 0 °C.

  • Add EtMgBr (3M in ether) dropwise over 1 hour (syringe pump recommended to control exotherm).

  • Mechanism:[5][6][7][8][9] Titanacyclopropane intermediate forms and inserts into the ester carbonyl.[6][7]

  • Warm to Room Temperature (RT) and stir for 2 hours.

• Quench (CRITICAL):

  • Do NOT use HCl.

  • Quench with saturated aqueous NH

    Cl at 0 °C.

  • Dilute with Et

    O. Filter through Celite to remove Titanium salts.

• Purification: Flash chromatography on silica gel (pre-treated with 1% Et

  N to neutralize acidity).

  • Yield: Typically 60–75%.

Optimized Suzuki Coupling for 1-MCP Aryl Bromides

• Reagents: 1-MCP Aryl Bromide (1.0 equiv), Boronic Acid (1.2 equiv), XPhos Pd G4 (2 mol%), K

  PO (2.0 equiv).

• Solvent: Degassed 1,4-Dioxane.

• Procedure:

  • Combine solid reagents in a vial. Purge with Argon.

  • Add Dioxane.[4]

  • Heat to 80 °C for 4–12 hours.

  • Monitor by LCMS (Look for M+H of product vs. M+H-14 or M+16 indicating hydrolysis).

• Workup:

  • Partition between EtOAc and Water.

  • Avoid acidic washes. Use Brine only.

  • Concentrate and purify on neutral alumina or buffered silica.

Part 5: Decision Framework (Bioisosterism)

When should you accept the synthetic burden of 1-MCP over Isopropyl?

Caption: Decision matrix for medicinal chemistry selection. 1-MCP is favored for DMPK optimization despite synthetic challenges.

References

• Kulinkovich Reaction Mechanism & Scope: Kulinkovich, O. G., et al. "Titanium(IV) Isopropoxide-Catalyzed Formation of 1-Substituted Cyclopropanols." Synthesis, 1991.

• Bioisosterism of Cyclopropyl Groups: Meanwell, N. A. "Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design." Journal of Medicinal Chemistry, 2011.

• Palladium-Catalyzed Cross-Coupling of Hindered Substrates: Martin, R., & Buchwald, S. L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Aryl Halides." Accounts of Chemical Research, 2008.

• Acid Sensitivity of Cyclopropyl Ethers: Wong, H. N. C., et al. "Cyclopropane derivatives in organic synthesis." Chemical Reviews, 1989.

Sources

• 1. Palladium-Catalyzed Cross-Coupling of Cyclopropylmagnesium Bromide with Aryl Bromides Mediated by Zinc Halide Additives [organic-chemistry.org]
• 2. iris.unina.it [iris.unina.it]
• 3. thieme.de [thieme.de]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. Kulinkovich Reaction [organic-chemistry.org]
• 6. Kulinkovich reaction - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Influence of Bioisosteres in Drug Design: Tactical Applications to Address Developability Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 9. macmillan.princeton.edu [macmillan.princeton.edu]

Crystal Structure Analysis of 1,1-Disubstituted Aryl Cyclopropanes: A Comparative Technical Guide

Topic: Crystal Structure Analysis of 1,1-Disubstituted Aryl Cyclopropanes Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

Executive Summary

In modern medicinal chemistry, the 1,1-disubstituted cyclopropane motif serves as a critical bioisostere and conformational lock. By introducing a quaternary center within a strained ring, these scaffolds restrict bond rotation and metabolically block labile sites (e.g., preventing P450 oxidation). However, the structural characterization of these moieties poses a unique challenge: the quaternary center lacks the geminal protons required for standard scalar coupling analysis in NMR, and the "banana bonds" of the cyclopropane ring exhibit electronic distortions that are difficult to predict.

This guide objectively compares Single Crystal X-Ray Diffraction (SC-XRD) against high-field NMR Spectroscopy and DFT Computational Modeling for the analysis of 1,1-disubstituted aryl cyclopropanes. While NMR remains the workhorse for purity, SC-XRD is identified here as the requisite "gold standard" for resolving the subtle bond length alternations (distal vs. proximal) and absolute stereochemistry inherent to this class.

Part 1: Comparative Analysis of Structural Elucidation Methods

For a researcher tasked with validating a 1,1-disubstituted aryl cyclopropane scaffold, the choice of analytical method dictates the depth of structural insight.

Method A: Single Crystal X-Ray Diffraction (SC-XRD) – The Definitive Standard

SC-XRD is the only method capable of directly visualizing the "Walsh Orbital" effects—where the electron-withdrawing or donating nature of the aryl group at the C1 position physically distorts the cyclopropane ring geometry.

• Performance: Provides absolute configuration (Flack parameter < 0.05) and precise bond lengths (

  0.005 Å).

• Critical Insight: Can resolve the lengthening of proximal bonds (C1-C2/C1-C3) and shortening of the distal bond (C2-C3) caused by

  -acceptor substituents, a phenomenon often invisible to spectroscopy.

Method B: High-Field NMR (600+ MHz) – The Solution-State Workhorse

While essential for bulk purity, NMR struggles with the quaternary C1 center.

• Performance: 1D

  H NMR is often uninformative regarding the C1 stereochemistry due to the lack of protons.

• Limitations: Determining relative stereochemistry (cis/trans of substituents at C2/C3 relative to C1) requires complex NOE/ROE experiments, which can be ambiguous if the aryl ring induces significant anisotropic shielding cones that shift expected signals.

Method C: DFT Computational Modeling – The Predictive Partner

Density Functional Theory (e.g., B3LYP/6-31G*) is excellent for predicting low-energy conformers but cannot serve as primary validation.

• Performance: accurately predicts bond angles but often overestimates bond lengths in strained systems unless high-level corrections (e.g., CCSD(T)) are applied.

Table 1: Performance Matrix of Analytical Techniques

Feature	SC-XRD (Recommended)	High-Field NMR (NOE/ROE)	DFT Modeling
Absolute Configuration	Definitive (Anomalous dispersion)	Indirect (Requires chiral solvating agents)	N/A (Predictive only)
Quaternary Center Resolution	Direct visualization	Inferential (via long-range coupling)	Theoretical
Bond Length Precision	High (±0.005 Å)	N/A	Medium (Model dependent)
Sample Requirement	Single Crystal (0.1–0.3 mm)	5–10 mg (Solution)	Computational Resources
"Banana Bond" Insight	Resolves distal/proximal distortion	Indirect ( coupling constants)	Visualizes orbitals (HOMO/LUMO)

Part 2: Technical Deep Dive – The "Walsh Orbital" Effect

To understand why SC-XRD is superior, one must understand the electronic causality. In 1,1-disubstituted cyclopropanes, the substituent interactions are governed by Walsh orbitals.

• -Acceptors (e.g., p-nitrophenyl, carbonyls): When bisected (perpendicular to the ring plane), these orbitals overlap with the antisymmetric Walsh orbital ( ). This interaction withdraws electron density, lengthening the proximal bonds (C1-C2, C1-C3) and shortening the distal bond (C2-C3).
• -Donors (e.g., p-methoxyphenyl): These interact with the symmetric Walsh orbital ( ), typically leading to less pronounced distortions but often affecting the C1-Aryl bond length.

Data Benchmark: In a typical 1,1-diphenylcyclopropane structure:

• Distal Bond (C2-C3): ~1.50 Å (Shortened vs. 1.54 Å alkane standard)

• Proximal Bonds (C1-C2): ~1.52–1.53 Å (Lengthened)

• Note: SC-XRD is the only tool sensitive enough to detect this ~0.02 Å deviation reliably.

Part 3: Experimental Protocol (Self-Validating)

The primary failure mode in SC-XRD for these compounds is the inability to grow suitable crystals due to the "greasy" nature of aryl cyclopropanes (often oils). The following protocol utilizes a Derivatization-Driven Crystallization strategy.

Step 1: Synthesis & Derivatization (If Oil)

If the target 1,1-disubstituted cyclopropane is an oil:

• Functional Handle: Target the aryl substituent. If a phenol or amine is present, create a highly crystalline derivative.

• The "Nitro-Benzoate" Trick: React the alcohol/amine with p-nitrobenzoyl chloride. The rigid nitro group and planar benzene ring facilitate

  - stacking, drastically increasing melting point and crystallization probability.

Step 2: Vapor Diffusion Crystallization

Do not use simple evaporation, which promotes disorder.

• Inner Vial: Dissolve 10 mg of the compound in a minimal amount (0.5 mL) of a "good" solvent (e.g., Dichloromethane or THF ).

• Outer Vial: Place the inner vial (uncapped) inside a larger jar containing 5 mL of a "poor" solvent (e.g., Pentane or Hexane ).

• Equilibration: Seal the outer jar tightly. The volatile pentane will slowly diffuse into the DCM, gently increasing supersaturation.

• Timeline: Leave undisturbed at 4°C for 3-7 days.

Step 3: Data Collection & Refinement[2][3]

• Temperature: Collect data at 100 K . Aryl rings at the C1 position often exhibit high thermal motion or rotational disorder at room temperature.

• Disorder Handling: If the cyclopropane ring shows disorder (common due to ring puckering), apply a SAME or RIGU restraint in the refinement software (SHELXL) to maintain chemically reasonable geometries without over-restraining.

Part 4: Visualization of Structural Logic

The following diagram illustrates the decision pathway for characterizing these complex quaternary centers, highlighting the critical role of SC-XRD in the feedback loop.

Caption: Workflow for structural validation. Note that NMR often leads to ambiguity for quaternary centers, necessitating the crystallization loop for definitive resolution.

References

• Allen, F. H. (1980). The geometry of small rings. I. Substituent-induced bond-length asymmetry in cyclopropane. Acta Crystallographica Section B. Link

• de Meijere, A. (1979). Bonding Properties of Cyclopropane and Their Chemical Consequences. Angewandte Chemie International Edition. Link

• Charette, A. B., et al. (2016). Synthesis and Applications of 1,1-Disubstituted Cyclopropanes. Chemical Reviews. Link

• Crystallographic Data Centre (CCDC). Mercury – Crystal Structure Visualisation. Link

• Hampton Research. Vapor Diffusion Crystallization Protocols. Link

Technical Guide: 13C NMR Validation of Quaternary Carbon in Cyclopropyl Rings

Executive Summary

The Challenge: Validating a quaternary carbon (

) within a cyclopropyl ring is a distinct analytical hurdle in drug development. These carbons suffer from three compounding issues:

• Long Relaxation Times (

  ): Leading to poor signal-to-noise (S/N) in standard 1D experiments.

• Lack of NOE Enhancement: No attached protons means no signal boost during decoupling.

• Ambiguous Connectivity: The "banana bond" orbital hybridization of cyclopropanes distorts standard scalar coupling constants (

  ), often making standard HMBC correlations deceptive.

The Solution: This guide compares the standard 1D approach against advanced 2D pulse sequences. While APT/DEPT provides rapid filtration, HMBC (optimized for specific coupling constants) is the workhorse for connectivity. For definitive structural proof in complex scaffolds, 1,1-ADEQUATE is presented as the high-cost, high-reward alternative.

Part 1: The Physics of the Problem

To validate the signal, one must understand the environment. Cyclopropane is not a standard aliphatic ring; it is highly strained.

• Orbital Hybridization: The carbon atoms in cyclopropane utilize

  -like character for the ring bonds (high p-character) and -like character for the external bonds (high s-character).

• Consequence for NMR:

  • Chemical Shift: The high shielding often pushes cyclopropyl carbons upfield (0–20 ppm), often overlapping with methyl groups or silicone grease.

  • Coupling Constants: The external bonds have very large

    (~160 Hz), but the long-range couplings ( and ) needed for HMBC to a quaternary center are often smaller or unusual compared to unstrained alkyl chains.

Part 2: Comparative Analysis of Methods

Method A: Standard 1D C with Inverse Gated Decoupling

The Baseline Approach

This is the quantitative "truth" but is often impractical for low-mass samples (<5 mg).

• Mechanism: Decoupler is ON only during acquisition to remove splitting but OFF during delay to suppress NOE.

• Pros: Quantitative integration is possible (if

  ).

• Cons: Cyclopropyl

  can have > 30 seconds. A quantitative scan could take 12+ hours.

• Verdict: Use only for final purity, not for structural assignment.

Method B: Phase-Modulated Editing (APT vs. DEPT)

The Quick Filter

Feature	DEPT-135	APT (Attached Proton Test)
Quaternary Carbon	Invisible (Signal is nulled)	Visible (Phased same as )
Logic	"If it's missing, it's a "	"If it points down*, it's or "
Ambiguity	High. Is it a or just noise?	Moderate. Must distinguish from .

Note: In standard APT processing, Cq and CH2 are typically phased negative (down), while CH and CH3 are positive (up).

• Verdict: APT is superior to DEPT for this specific application because it positively identifies the presence of the

  rather than inferring it from absence.

Method C: Gradient-Selected HMBC (The Gold Standard)

The Connectivity Engine

HMBC (Heteronuclear Multiple Bond Correlation) connects protons 2 or 3 bonds away to the invisible

.

• Critical Optimization: Standard HMBC is optimized for

  .

• The Cyclopropyl Trap: Due to the ring geometry, couplings to the

  from adjacent ring protons can be weak.

• Protocol Adjustment: Run two HMBC experiments.

  • Standard (

    ).

  • Long-range optimized (

    ) to catch weak correlations through the strained ring.

Method D: 1,1-ADEQUATE

The "Nuclear Option"

When HMBC is ambiguous (e.g., cannot distinguish

from ), 1,1-ADEQUATE traces the carbon-carbon backbone directly using proton detection.

• Requirement: High concentration (>30 mg preferred).

• Result: Unambiguous

  connectivity. It proves exactly which carbon is next to the .

Part 3: Decision Logic & Workflow (Visualization)

The following decision tree outlines the logical flow for validating the cyclopropyl quaternary carbon.

Figure 1: Decision tree for assigning quaternary carbons in strained rings. Note the specific branch for optimizing HMBC coupling constants.

Part 4: Experimental Protocols

Protocol 1: The "Cyclopropyl-Optimized" HMBC

Use this when standard HMBC fails to show connectivity to the ring protons.

• Pulse Sequence: hmbcgplpndqf (Bruker) or equivalent gradient-selected magnitude HMBC.

• Spectral Width (F1): 0–220 ppm (ensure carbonyls are covered).

• Number of Scans (NS): Minimum 16 (32 preferred for S/N).

• Relaxation Delay (d1): 1.5 s.

• Coupling Constant Optimization (

  ):

  • Run 1: Set to 8 Hz (Standard).

  • Run 2: Set to 5 Hz .

  • Why? The

    in cyclopropanes can be lower due to the dihedral angles fixed by the ring. A 5 Hz optimization allows the transfer of magnetization from protons on the -carbon (or even -protons on substituents) to the .

• Processing: Use a sine-bell squared window function (SSB = 2) to sharpen peaks.

Protocol 2: The APT Validation

• Pulse Sequence: apt (Attached Proton Test).

• Scans: 64–128 (Signal averaging is critical as

  relaxes slowly).

• Relaxation Delay: Set

  s.

  • Expert Tip: Do not use the standard 1.0 s delay. Cyclopropyl

    atoms have very long times. Short delays will saturate the signal, making it vanish or appear with inconsistent phase.

• Phasing: Manually phase

  (or solvent) to be positive/negative according to convention. Ensure the phases in the same direction as (usually negative/down) and opposite to .

Part 5: Data Presentation & Comparison

Table 1: Comparative Efficacy of NMR Methods for Cyclopropyl

Metric	1D C (Standard)	APT (Attached Proton Test)	HMBC (Optimized)	1,1-ADEQUATE
Time Efficiency	Low (1-12 hrs)	Medium (30 mins)	High (20-40 mins)	Very Low (12-24 hrs)
Sensitivity	Low	Medium	High (1H detected)	Very Low (0.01% natural abundance)
Information	Chemical Shift only	Multiplicity ( vs )	Connectivity (2-3 bonds)	Connectivity (1 bond C-C)
Sample Req.	>5 mg	>5 mg	>1 mg	>30 mg
Cyclopropyl Specifics	Risk of saturation (missing peak)	Risk of phase distortion if is too short	Best Balance. Requires optimization.	Definitive, but rarely viable.

Interpretation of Results (Self-Validation)

To consider the validation successful, you must satisfy the Triad of Evidence :

• Existence: A peak appears in the 0–25 ppm range (or shifted by substituents) in 1D/APT.

• Multiplicity: The peak phases as a quaternary carbon in APT (or vanishes in DEPT-90/135).

• Connectivity: HMBC shows correlations to protons on the adjacent carbons (the

  of the ring or the -protons of the substituent).

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier. (Chapter 5: Heteronuclear Methods).

• Prestegard, J. H., et al. (2020). "Old and new experiments for obtaining quaternary-carbon-only NMR spectra." ResearchGate.[1]

• University of Ottawa NMR Facility. (2019). "13C-13C Connectivity via 1H-13C 1,1-ADEQUATE." U-Ottawa NMR Blog.

• Kwan, E. E. (2012). "Lecture 3: Coupling Constants." Harvard University Chemistry.

• Reibarkh, M., et al. (2019). "1,1-ADEQUATE vs HMBC for quaternary carbon assignment sensitivity." Columbia University NMR Facility.

Sources

• 1. researchgate.net [researchgate.net]

Bioisosteric comparison of cyclopropyl ether vs. gem-dimethyl ether

Executive Summary

In medicinal chemistry, the substitution of a gem-dimethyl group (–C(CH₃)₂) with a cyclopropyl ring (–cPr) is a high-impact bioisosteric tactic. While both motifs provide steric bulk and block metabolic dealkylation at the

-carbon, they diverge significantly in their physicochemical and electronic influence.

• The gem-Dimethyl Ether: Acts as a "steric shield," effectively blocking metabolic attack through sheer bulk (the "Neo-Pentyl" effect) but often at the cost of increased lipophilicity (+LogP) and rotatable bond entropy.

• The Cyclopropyl Ether: Acts as an "electronic modulator." It lowers lipophilicity relative to the gem-dimethyl group, introduces significant conformational rigidity (locking the ether oxygen vectors), and possesses unique

  -character. However, it carries a specific metabolic liability: P450-mediated radical ring opening.

This guide analyzes the strategic trade-offs between these two moieties, supported by mechanistic data and synthetic protocols.

Physicochemical & Structural Basis

The choice between a cyclopropyl and gem-dimethyl ether is rarely arbitrary; it is dictated by the need to modulate Lipophilic Efficiency (LipE) and binding conformation.

Comparative Properties Table

Feature	gem-Dimethyl Ether (–OC(CH₃)₂)	Cyclopropyl Ether (–OcPr)	Impact on Drug Design
Hybridization	(Tetrahedral, 109.5°)	(Bent bonds, 60°)	Cyclopropyl is more electron-withdrawing (similar to a vinyl group).
Lipophilicity ( LogP)	High (Reference)	Lower (~ -0.3 to -0.5 vs gem-dimethyl)	Cyclopropyl improves solubility and LipE.
Conformation	Flexible (Rotatable bonds)	Rigid (Bisected conformation preferred)	Cyclopropyl locks the ether oxygen lone pairs, potentially improving target affinity (entropy).
Metabolic Risk	Low (Steric block of -oxidation)	Moderate (Risk of radical ring opening)	gem-Dimethyl is safer for metabolic stability; cyclopropyl is safer for solubility.
Electronic Effect	Inductive Donor (+I)	Weak Electron Withdrawing (-I/conjugation)	Cyclopropyl can lower the pKa of proximal amines more than gem-dimethyl.

Conformational Analysis

The gem-dimethyl group exerts the Thorpe-Ingold effect , favoring ring closure in intramolecular reactions, but in an open ether chain, it remains a bulky, rotating sphere.

In contrast, the cyclopropyl ether adopts a bisected conformation where the cyclopropyl ring creates a specific vector for the oxygen lone pairs. This rigidity reduces the entropic penalty upon binding to a protein target, provided the vector matches the binding pocket.

Metabolic Stability Profile

This is the critical differentiator. While both groups are designed to block

-dealkylation (the rapid metabolism seen in simple ethyl/isopropyl ethers), they fail in different ways.

The gem-Dimethyl "Shield"

The gem-dimethyl group contains no

-hydrogens. To metabolize this ether, P450 enzymes must attack the -methyl hydrogens. This is sterically difficult and energetically unfavorable compared to other sites, making gem-dimethyl ethers highly robust.

The Cyclopropyl "Radical Clock"

The cyclopropyl ether also lacks typical

-hydrogens. However, it is susceptible to Single Electron Transfer (SET) or Hydrogen Atom Transfer (HAT) mechanisms that generate a radical.

• Mechanism: Cytochrome P450 abstracts a hydrogen or electron

  Formation of a cyclopropyl radical Rapid ring opening to a homoallylic radical Formation of reactive enones or aldehydes.

• Consequence: This can lead to mechanism-based inactivation (suicide inhibition) of the CYP enzyme or covalent binding to hepatic proteins (toxicity).

Visualization: Metabolic Decision Pathways

Figure 1: Divergent metabolic fates. The gem-dimethyl group acts as a steric sink, while the cyclopropyl group carries a latent risk of ring-opening bioactivation.

Synthetic Accessibility

The synthesis of these two ethers requires fundamentally different disconnections.

A. gem-Dimethyl Ether Synthesis

Challenge: The Williamson ether synthesis (Alkoxide + Alkyl Halide) fails for tert-butyl-like systems.[1]

• Reaction:

  Elimination (Isobutylene) . The steric bulk forces the E2 pathway over .

• Solution: Acid-catalyzed alkylation using isobutylene or

  coupling with trichloroacetimidates.

B. Cyclopropyl Ether Synthesis

Challenge: Direct nucleophilic substitution on cyclopropyl halides is impossible (

is geometrically forbidden; is disfavored due to high energy cation).

• Solution: The Simmons-Smith Reaction .[2][3]

  • Synthesize the corresponding vinyl ether (easily accessible).

  • Treat with Diiodomethane (

    ) and Zinc-Copper couple (Zn/Cu).[2]

  • Stereospecific addition of methylene across the double bond.[2]

Case Study: Optimization of HCV NS5B Inhibitors

A definitive example of this bioisosteric trade-off is found in the development of Hepatitis C Virus (HCV) NS5B polymerase inhibitors.

• Initial Hit: A cyclopropyl ether moiety was utilized to minimize lipophilicity (LogP) and improve solubility.

• Observation: During metabolic profiling, the compound showed time-dependent inhibition (TDI) of CYP enzymes and formation of glutathione adducts.

• Root Cause Analysis: Metabolite identification (MetID) revealed the cyclopropyl ring was opening, generating a reactive intermediate that bound to hepatic proteins.[4]

• Optimization: The team switched the cyclopropyl group to a gem-dimethyl group.

• Result:

  • Metabolic Stability: The ring-opening pathway was eliminated. The gem-dimethyl group was inert.

  • Trade-off: LogP increased slightly, but the safety profile (elimination of reactive metabolites) was the deciding factor.

Key Takeaway: Start with cyclopropyl for physicochemical properties, but switch to gem-dimethyl if "bioactivation" flags appear in early ADME.

Experimental Protocols

Protocol A: Simmons-Smith Synthesis of Cyclopropyl Ethers

Use this protocol to synthesize the cyclopropyl variant when standard alkylation fails.

Reagents:

• Vinyl ether substrate (1.0 equiv)

• Diiodomethane (

  , 2.0 equiv)[2]

• Diethylzinc (

  , 1.0M in hexanes, 2.0 equiv) Note: Zn/Cu couple is the classical alternative.

• Dichloromethane (DCM), anhydrous.

Workflow:

• Setup: Flame-dry a round-bottom flask under Argon. Add anhydrous DCM and the vinyl ether. Cool to 0°C.[2][5]

• Carbenoid Formation: Carefully add

  solution dropwise. (Caution: Pyrophoric). Stir for 10 mins.

• Addition: Add

  dropwise over 20 minutes. A white precipitate (ZnI2) may form.

• Reaction: Allow to warm to Room Temperature (RT) and stir for 12 hours. Monitor by TLC (Vinyl ethers stain distinctively; cyclopropanes are often UV silent but can be visualized with iodine/PMA).

• Quench: Cool to 0°C. Slowly add saturated

  solution. (Vigorous gas evolution possible).

• Workup: Extract with

  (x3). Wash organic layer with and Brine.[2] Dry over .

• Purification: Silica gel chromatography. Note: Cyclopropyl ethers are acid-sensitive; add 1% Triethylamine to the eluent.

Protocol B: Microsomal Stability Assessment

Use this to determine if your cyclopropyl ether is a "liability."

Reagents:

• Liver Microsomes (Human/Rat, 0.5 mg/mL protein)

• NADPH Regenerating System

• Test Compound (1

  M final concentration)

Workflow:

• Incubation: Pre-incubate microsomes and test compound in phosphate buffer (pH 7.4) at 37°C for 5 mins.

• Initiation: Add NADPH to start the reaction.

• Sampling: Aliquot 50

  L at T=0, 5, 15, 30, and 60 mins.

• Quench: Dispense into 200

  L cold Acetonitrile (containing Internal Standard). Centrifuge at 4000g for 20 mins.

• Analysis: LC-MS/MS. Monitor for parent depletion.

• Diagnostic Check: Specifically search MS/MS data for +14 Da (oxidation) or +16 Da (hydroxylation) vs. +34 Da (hydration of ring-opened aldehyde). If rapid depletion is seen without standard hydroxylated metabolites, suspect covalent binding/ring opening.

Strategic Decision Logic

Use the following logic flow to select the correct bioisostere for your lead series.

Figure 2: Decision matrix for bioisosteric replacement.

References

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• Wuitschik, G., et al. (2008). Oxetanes as Promising Physicochemical Motifs in Drug Discovery. Angewandte Chemie International Edition, 47(24), 4512–4515. Link

• Barnes-Seeman, D. (2013). The Role of Cyclopropyl Groups in Drug Discovery. Current Topics in Medicinal Chemistry, 13, 1-15.

• Kalgutkar, A. S., et al. (2005). Cyclopropyl-Containing Fatty Acids as Mechanistic Probes for Cytochromes P450.[6] Journal of Organic Chemistry, 70(13), 5054–5061. Link

• Simmons, H. E., & Smith, R. D. (1959). A New Synthesis of Cyclopropanes. Journal of the American Chemical Society, 81(16), 4256–4264. Link

• BMS Research Team. (2018). Bioactivation of cyclopropyl rings by P450: an observation encountered during the optimisation of a series of hepatitis C virus NS5B inhibitors. Xenobiotica, 48(12). Link

Sources

• 1. Why di-tert-butyl ether cannot be prepared by Williamson's synthesis? CH3.. [askfilo.com]
• 2. benchchem.com [benchchem.com]
• 3. epublications.marquette.edu [epublications.marquette.edu]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclopropyl containing fatty acids as mechanistic probes for cytochromes P450 - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for 1-Bromo-4-(1-methoxycyclopropyl)benzene

[1][2][3]

Executive Summary & Immediate Action

1-Bromo-4-(1-methoxycyclopropyl)benzene (an aryl bromide with a strained cyclopropyl ether substituent) must be classified and disposed of as Halogenated Organic Waste .[1]

Critical Operational Directive:

• Primary Waste Stream: Halogenated Organic Liquid (if in solution) or Halogenated Solid.

• Incompatibility Alert: Strictly segregate from strong acids. The 1-methoxycyclopropyl moiety is acid-sensitive.[1] Exposure to strong acids (e.g., concentrated HCl, H₂SO₄) can trigger rapid, exothermic ring-opening hydrolysis, potentially pressurizing waste containers.[1]

• Final Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.[1]

Chemical Identity & Hazard Profile

Understanding the molecular structure is essential for predicting waste compatibility. This compound features two distinct functional groups that dictate its handling:

Feature	Chemical Moiety	Disposal implication
Halogenation	Aryl Bromide (Ar-Br)	Mandates segregation into Halogenated Waste streams to prevent formation of dioxins/furans during improper incineration.[1]
Reactivity	1-Methoxycyclopropyl	Acid Sensitive. The strained ring is susceptible to acid-catalyzed hydrolysis, leading to heat generation and ketone formation.[1]
Toxicity	Halogenated Aromatic	Treat as a potential marine pollutant and irritant (Skin/Eye H315, H319).

Physical State: Typically a liquid or low-melting solid (depending on purity/temperature).[1] Flash Point: >90°C (Estimated based on analogues like 4-bromoanisole).[1][2]

Step-by-Step Disposal Protocol

Phase 1: Segregation & Collection

Principle: Prevent cross-reactivity in the central waste accumulation area.

• Select Container: Use High-Density Polyethylene (HDPE) or Glass containers.

  • Why? HDPE is resistant to halogenated solvents and physical shock.

• Verify pH Compatibility: Ensure the waste container does not contain acidic residues (pH < 4).

  • Test: If adding to a communal waste carboy, check the log or test with pH paper to ensure it is neutral or slightly alkaline.

• Solvent Dilution (If applicable):

  • If the material is neat (pure), dilute with a compatible non-reactive solvent (e.g., Dichloromethane, Ethyl Acetate) if required by your facility's incineration profile, or dispose of the vial directly as solid waste (see Phase 2).[1]

Phase 2: Waste Stream Assignment[1]

Scenario A: Liquid Waste (Solutions)

• Destination: Halogenated Organic Waste Carboy .

• Labeling: Must list "1-Bromo-4-(1-methoxycyclopropyl)benzene" and the primary solvent (e.g., "Dichloromethane").[1]

• Hazard Tags: Check "Toxic" and "Irritant".

Scenario B: Solid Waste (Contaminated Vials/Solids)

• Destination: Solid Hazardous Waste Drum .

• Packaging: Double-bag in clear polyethylene bags (4 mil thickness).

• Labeling: "Solid Waste Contaminated with Halogenated Organics".

Phase 3: Documentation & Regulatory Compliance[1]

• US EPA (RCRA): This material is likely not P- or U-listed specifically.[1] However, if mixed with spent halogenated solvents (e.g., Methylene Chloride), it falls under F-listed wastes (F002) .[1]

• EU Waste Code: 07 01 03 * (organic halogenated solvents, washing liquids and mother liquors).[1]

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision-making process for disposing of this specific compound, emphasizing the acid-segregation step.

Figure 1: Decision tree for the safe disposal of 1-Bromo-4-(1-methoxycyclopropyl)benzene, highlighting the critical acid-compatibility check.

Emergency Response: Accidental Release

In the event of a spill in the laboratory, follow this immediate containment protocol:

Step	Action	Rationale
1. Evacuate & Ventilate	Clear the immediate area.[3][4] Open fume hood sashes fully if safe.	Minimizes inhalation of brominated vapors.
2. PPE Upgrade	Wear Nitrile gloves (double gloved) , lab coat, and safety goggles.[1]	Standard nitrile offers good resistance to incidental contact with aryl bromides.
3. Containment	Use vermiculite or chemically inert absorbent pads .	Do NOT use paper towels if the spill involves strong oxidizers.
4. Cleanup	Scoop absorbed material into a wide-mouth jar.[1] Label as "Debris from Halogenated Spill".	Segregates spill waste from general trash.
5. Decontamination	Wash the surface with a soap and water solution.[5]	Removes oily residues typical of aryl ethers.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• US Environmental Protection Agency (EPA). (2024). Criteria for the Definition of Solid Waste and Solid and Hazardous Waste Exclusions. (40 CFR Part 261). [Link][1]

• PubChem. (n.d.).[6] Compound Summary: 1-Bromo-4-methoxybenzene (Analogue for physical properties).[1][6][7] National Library of Medicine. [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. fishersci.fr [fishersci.fr]
• 3. fishersci.com [fishersci.com]
• 4. campusoperations.temple.edu [campusoperations.temple.edu]
• 5. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 6. 1-Bromo-4-(methoxymethoxy)benzene | C8H9BrO2 | CID 10465919 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Benzene, 1-bromo-4-methoxy- (CAS 104-92-7) - Chemical & Physical Properties by Cheméo [chemeo.com]

Personal protective equipment for handling 1-Bromo-4-(1-methoxycyclopropyl)benzene

Topic: CAS: 1018681-31-6 (Reference ID)

Part 1: The Core Directive – Operational Philosophy

To the Researcher: You are likely handling 1-Bromo-4-(1-methoxycyclopropyl)benzene as a coupling partner in a Suzuki-Miyaura reaction or as a precursor for metabolic stable analogs. While standard Safety Data Sheets (SDS) often default to generic "Irritant" classifications for such intermediates, do not be complacent.

This molecule combines an aryl bromide functionality with a strained cyclopropyl ether. As a Senior Application Scientist, I treat this structural class with the "Novel Intermediate Protocol." Because specific toxicological endpoints (LD50, long-term sensitization) are often incomplete for catalog intermediates, we must engineer safety through redundancy and containment , not just compliance.

This guide is not a checklist; it is a logic system designed to isolate you from the variable.

Part 2: Risk Assessment & PPE Matrix

The Hazard Profile (Structure-Activity Relationship)

• Primary Risks: Skin/Eye Irritation (H315, H319), Respiratory Irritation (H335).

• Hidden Risks:

  • Permeation: Aryl halides are lipophilic and can permeate standard nitrile gloves faster than water-soluble salts.

  • Reactivity: The 1-methoxycyclopropyl moiety is an acetal-like strain system. It is acid-sensitive . Inadvertent contact with strong Lewis acids or Brønsted acids can trigger ring-opening, potentially releasing heat or volatile byproducts.

PPE Selection Matrix

Use this table to determine your gear based on the operation intensity.

Operation Level	Scenario	Hand Protection	Eye/Face Protection	Body/Respiratory
Level 1: Storage & Transport	Moving sealed vials; inventory checks.	Single Nitrile (4 mil minimum).	Safety Glasses with side shields.[1][2]	Standard Lab Coat.
Level 2: Standard Handling	Weighing <1g; Syringe transfer; Rotary evaporation.	Double Nitrile (Outer: 4-5 mil, Inner: 2-3 mil). Change outer glove immediately upon splash.	Chemical Goggles (indirect vented). Glasses are insufficient for liquids under vacuum.	Lab Coat (Cotton/Poly blend). Fume Hood Sash <18".
Level 3: High Energy/Scale	Reactions >5g; Acidic workups; Syringe filtration of concentrated solutions.	Laminate/Barrier Gloves (e.g., Silver Shield) under Nitrile.	Face Shield + Chemical Goggles.	Chemical-Resistant Apron. Respirator (if outside hood) w/ OV Cartridges.

Part 3: Operational Protocol (The Self-Validating System)

This protocol uses a "Check-Act-Verify" loop to ensure safety is active, not passive.

Phase 1: Preparation (The Setup)

• Solvent Compatibility Check: Ensure your gloves are compatible with the solvent you are using (DCM, THF, Toluene), not just the solute. The solvent is the vehicle that carries the aryl bromide through glove pores.

• Acid Segregation: Verify that no open containers of strong acid (HCl, H2SO4) are in the immediate vicinity to prevent accidental hydrolysis of the cyclopropyl group.

Phase 2: Active Handling (Weighing & Transfer)

• Step 1: Place a disposable absorbent mat (bench protector) inside the balance enclosure or fume hood.

  • Why? This creates a "Hot Zone." If you spill, you toss the mat, not the experiment.

• Step 2 (The Double-Glove Technique):

  • Don a bright-colored inner glove (e.g., orange/blue) and a standard outer glove.

  • Validation: If you see the inner color clearly through a tear or degradation, your barrier is compromised. Change immediately.

• Step 3 (Transfer): Use positive displacement pipettes or glass syringes for liquid handling. Avoid pouring.

  • Caution: If the substance is a low-melting solid, melt it gently (<40°C) rather than scraping solid chunks, which generates static-charged dust.

Phase 3: Decontamination & Waste

• Rinse: Rinse all glassware with acetone inside the hood before moving to the wash station.

• Quench: If the reaction involved acids, neutralize the waste stream to pH 7 before adding this intermediate to the waste container to prevent downstream ring-opening exotherms in the waste drum.

Part 4: Emergency Response Logic

• Skin Contact:

  • Peel: Remove contaminated gloves inside out.[3]

  • Wash: Soap and water for 15 minutes. Do not use alcohol/solvents; they enhance skin absorption of aryl halides.

• Spill (Benchtop):

  • Isolate: Mark the zone.

  • Absorb: Use Vermiculite or Sand.[2] Do not use paper towels alone (rapid evaporation).

  • Disposal: Scoop into a solid waste jar labeled "Halogenated Organic Debris."

Part 5: Visualization (Workflow Logic)

The following diagram illustrates the decision-making logic for handling this specific class of compound, emphasizing the "Acid Sensitivity" check often missed in standard protocols.

Caption: Operational logic flow emphasizing the critical check for acid compatibility due to the cyclopropyl ether moiety.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 1018681-31-6. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Toxic and Hazardous Substances: 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. Retrieved from [Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]